Technical Documentation Center

3-Ethoxy-4-iodobenzaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Ethoxy-4-iodobenzaldehyde
  • CAS: 916344-27-9

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 4-Ethoxy-3-iodobenzaldehyde: Synthesis, Properties, and Applications

From the desk of the Senior Application Scientist This guide provides an in-depth technical overview of 4-Ethoxy-3-iodobenzaldehyde, a key aromatic building block in modern organic synthesis and drug discovery. It is imp...

Author: BenchChem Technical Support Team. Date: February 2026

From the desk of the Senior Application Scientist

This guide provides an in-depth technical overview of 4-Ethoxy-3-iodobenzaldehyde, a key aromatic building block in modern organic synthesis and drug discovery. It is important to note that the regioisomer "3-Ethoxy-4-iodobenzaldehyde" is not a commonly cataloged or commercially available compound. This document will therefore focus on the well-characterized and synthetically useful isomer, 4-Ethoxy-3-iodobenzaldehyde (CAS No. 184033-45-2) , which is likely the intended subject of interest for researchers in the field. We will explore its fundamental properties, provide a detailed and rationalized synthesis protocol, and discuss its strategic applications in the development of complex molecules.

Compound Identification and Physicochemical Properties

4-Ethoxy-3-iodobenzaldehyde is a disubstituted aromatic aldehyde. The electron-donating ethoxy group at the C4 position activates the ring, while the iodo- and aldehyde substituents at the C3 and C1 positions, respectively, provide crucial handles for a diverse range of chemical transformations.

Chemical Structure

The structural arrangement of the functional groups is paramount to the compound's reactivity profile. The iodine atom is positioned ortho to the activating ethoxy group, a placement that is a direct and predictable outcome of its synthesis via electrophilic aromatic substitution.

Caption: Chemical structure of 4-Ethoxy-3-iodobenzaldehyde.

Physicochemical Data

The key properties of 4-Ethoxy-3-iodobenzaldehyde are summarized below. Its solid nature and moderate melting point make it a convenient reagent to handle in a laboratory setting.

PropertyValueSource
CAS Number 184033-45-2[1]
Molecular Formula C₉H₉IO₂[1]
Molecular Weight 276.07 g/mol [1]
Appearance Yellow to white solid[1]
Melting Point 78-81 °C[1][2]
Solubility Soluble in common organic solvents (DCM, EtOAc, THF).Inferred

Synthesis and Mechanistic Rationale

The preparation of 4-Ethoxy-3-iodobenzaldehyde is efficiently achieved via the direct electrophilic iodination of the readily available precursor, 4-ethoxybenzaldehyde.

Synthesis Workflow Diagram

workflow start 4-Ethoxybenzaldehyde (Starting Material) reagents Add I₂, PIDA, DCM in Schlenk Tube start->reagents Step 1: Combine reaction Stir at 60 °C under N₂ for 3h reagents->reaction Step 2: Heat workup Aqueous Workup (e.g., Na₂S₂O₃ wash) reaction->workup Step 3: Quench purification Column Chromatography (Petroleum Ether / Ethyl Acetate) workup->purification Step 4: Purify product 4-Ethoxy-3-iodobenzaldehyde (Final Product) purification->product Step 5: Isolate

Caption: General workflow for the synthesis of 4-Ethoxy-3-iodobenzaldehyde.

Expertise & Rationale: Dissecting the Protocol

The selected protocol is robust and high-yielding, relying on well-understood principles of electrophilic aromatic substitution.[2]

  • Choice of Substrate: 4-Ethoxybenzaldehyde is an ideal starting material. The ethoxy group is a potent ortho-, para-director and an activating group. Since the para position is blocked by the aldehyde, electrophilic attack is strongly directed to the positions ortho to the ethoxy group (C3 and C5).

  • Iodinating System (I₂ with PIDA): Molecular iodine (I₂) by itself is a weak electrophile. Its combination with Phenyliodine(III) diacetate (PIDA), a hypervalent iodine reagent, is the key to this transformation's efficiency. PIDA acts as an oxidant and Lewis acid, polarizing the I-I bond and generating a highly electrophilic iodine species (such as I⁺) in situ. This potent electrophile can then readily attack the activated aromatic ring.

  • Solvent and Temperature: Dichloromethane (DCM) is an excellent choice of solvent as it is relatively non-coordinating and effectively solubilizes the reactants. Heating to 60 °C provides the necessary activation energy to drive the reaction to completion within a practical timeframe of a few hours.[2]

  • Self-Validating Workup: The protocol includes a crucial quenching step, typically with an aqueous solution of sodium thiosulfate (Na₂S₂O₃). This serves two purposes: it neutralizes any unreacted PIDA and, more importantly, reduces any remaining elemental iodine (I₂) to colorless iodide (I⁻). The disappearance of the characteristic purple/brown iodine color provides immediate visual confirmation that the quenching process is complete, acting as a self-validating checkpoint before proceeding to extraction and purification.

Step-by-Step Experimental Protocol

This protocol is adapted from established literature procedures.[2]

  • Reaction Setup: To a dry Schlenk tube under a nitrogen atmosphere, add 4-ethoxybenzaldehyde (1.0 mmol, 1 equiv.), molecular iodine (I₂, 1.0 mmol, 1 equiv.), and (Diacetoxyiodo)benzene (PIDA, 1.5 mmol, 1.5 equiv.).

  • Solvent Addition: Add anhydrous dichloromethane (DCM, ~2 mL).

  • Reaction: Stir the mixture at 60 °C for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: After cooling to room temperature, quench the reaction by adding saturated aqueous sodium thiosulfate solution and stir until the organic layer is colorless.

  • Extraction: Transfer the mixture to a separatory funnel, add water, and extract the aqueous layer with DCM (3x).

  • Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

  • Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the resulting crude solid by flash column chromatography using a petroleum ether:ethyl acetate gradient (e.g., starting from 15:1) to yield the product as a white or pale yellow solid.[2]

Applications in Drug Development & Organic Synthesis

4-Ethoxy-3-iodobenzaldehyde is not an end-product but a strategic intermediate. Its value lies in the orthogonal reactivity of its two key functional groups: the aldehyde and the aryl iodide. This dual functionality allows for sequential, selective modifications, making it a powerful scaffold for building molecular complexity.

  • The Aldehyde Handle: The formyl group (-CHO) is a gateway to a vast array of chemical transformations, including:

    • Reductive Amination: To install amine functionalities, crucial for modulating solubility and forming interactions with biological targets.

    • Wittig and Horner-Wadsworth-Emmons Reactions: To form alkenes, enabling access to different molecular geometries and chain extensions.

    • Grignard and Organolithium Additions: To form secondary alcohols, which can be further oxidized or used as synthetic handles.

    • Oxidation: To form the corresponding carboxylic acid, a common pharmacophore.

  • The Aryl Iodide Handle: The carbon-iodine bond is the preferred handle for transition-metal-catalyzed cross-coupling reactions due to its high reactivity. This enables the formation of carbon-carbon and carbon-heteroatom bonds with surgical precision. Key reactions include:

    • Suzuki Coupling: To form bi-aryl structures.

    • Sonogashira Coupling: To install alkyne moieties, often used as linkers or pharmacophores.[3]

    • Heck and Stille Couplings: For the formation of substituted alkenes and other complex carbon skeletons.

    • Buchwald-Hartwig Amination: To form C-N bonds, creating substituted anilines.

Logical Workflow for Library Synthesis

The orthogonality of the functional groups allows for a logical and efficient approach to synthesizing libraries of related compounds, a cornerstone of modern medicinal chemistry.

logic start 4-Ethoxy-3-iodobenzaldehyde pathA Sonogashira Coupling (with R¹-Alkyne) start->pathA Path 1 pathB Reductive Amination (with R²-Amine) start->pathB Path 2 intermediateA Intermediate A (Alkyne-Substituted Aldehyde) pathA->intermediateA intermediateB Intermediate B (Iodo-Substituted Amine) pathB->intermediateB finalA Reductive Amination (with R²-Amine) intermediateA->finalA finalB Suzuki Coupling (with R¹-Boronic Acid) intermediateB->finalB product Diverse Final Products finalA->product finalB->product

Sources

Exploratory

Comparative Technical Guide: 3-Ethoxy-4-iodobenzaldehyde vs. 4-Ethoxy-3-iodobenzaldehyde

Executive Summary In medicinal chemistry, the precise positioning of substituents on a scaffold can dramatically alter pharmacokinetics and potency. 3-Ethoxy-4-iodobenzaldehyde (Isomer A) and 4-Ethoxy-3-iodobenzaldehyde...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In medicinal chemistry, the precise positioning of substituents on a scaffold can dramatically alter pharmacokinetics and potency. 3-Ethoxy-4-iodobenzaldehyde (Isomer A) and 4-Ethoxy-3-iodobenzaldehyde (Isomer B) represent two critical regioisomers used as intermediates for diversifiable aryl scaffolds.

While they share the same molecular formula (


) and molecular weight (276.07  g/mol ), their electronic environments and reactivities are distinct. This guide provides a definitive technical comparison, focusing on selective synthesis , spectroscopic differentiation , and divergent reactivity  in palladium-catalyzed cross-couplings.

Structural & Electronic Profiling

The core difference lies in the relative position of the iodine atom (the reactive handle) and the ethoxy group (the electron donor) with respect to the aldehyde (the electron withdrawer).

Feature3-Ethoxy-4-iodobenzaldehyde 4-Ethoxy-3-iodobenzaldehyde
Iodine Position Para to AldehydeMeta to Aldehyde
Ethoxy Position Meta to AldehydePara to Aldehyde
Electronic Effect on C-I Activated (Aldehyde is para-withdrawing)Deactivated (Ethoxy is ortho-donating)
Steric Environment Flanked by Ethoxy (C3) and H (C5)Flanked by H (C2) and Ethoxy (C4)
Key NMR Signal (H-2) ~7.40 ppm (Shielded by adjacent OEt)~8.30 ppm (Deshielded by adjacent I & CHO)
Mechanistic Insight: The "Ortho-Effect"

In 4-Ethoxy-3-iodobenzaldehyde , the proton at position 2 (H-2) is trapped between the iodine atom and the carbonyl group. The iodine atom's large van der Waals radius and the carbonyl's anisotropy create a significant deshielding effect, pushing the H-2 NMR signal downfield (>8.0 ppm). In contrast, the H-2 proton of the 3-Ethoxy-4-iodobenzaldehyde isomer resides between an ethoxy group and the carbonyl, resulting in a standard aromatic shift (~7.4 ppm).

Synthetic Pathways[2][3][4][5]

Achieving high regioselectivity is the primary challenge. Direct iodination of 3-ethoxybenzaldehyde is non-selective, yielding mixtures. Therefore, we utilize Directed Ortho-Iodination for the 4-ethoxy isomer and a Stepwise Alkylation strategy for the 3-ethoxy isomer.

Workflow Diagram: Selective Synthesis

SynthesisPathways cluster_A Target: 3-Ethoxy-4-iodobenzaldehyde cluster_B Target: 4-Ethoxy-3-iodobenzaldehyde StartA 3-Hydroxybenzaldehyde StepA1 Regioselective Iodination (I2, NH4OH) StartA->StepA1 InterA 3-Hydroxy-4-iodobenzaldehyde StepA1->InterA StepA2 O-Alkylation (EtI, K2CO3, DMF) InterA->StepA2 ProdA 3-Ethoxy-4-iodobenzaldehyde StepA2->ProdA StartB 4-Ethoxybenzaldehyde StepB1 Electrophilic Iodination (I2, Ag2SO4 or PIDA) StartB->StepB1 ProdB 4-Ethoxy-3-iodobenzaldehyde StepB1->ProdB

Figure 1: Divergent synthetic routes ensuring regioisomeric purity.

Protocol A: Synthesis of 3-Ethoxy-4-iodobenzaldehyde

Rationale: Direct iodination of 3-ethoxybenzaldehyde is difficult to control. We start with 3-hydroxybenzaldehyde, where the phenol directs iodination to the ortho position (C4), followed by ethylation.

  • Iodination: Dissolve 3-hydroxybenzaldehyde (10.0 g) in aqueous ammonia (20%). Add iodine (

    
    ) dropwise at 0°C. The phenoxide anion strongly activates the ring, directing iodine to the 4-position (less sterically hindered than 2, more activated than 6).
    
  • Isolation: Acidify with HCl. Filter the precipitate (3-hydroxy-4-iodobenzaldehyde). Recrystallize from ethanol/water.[1]

  • Ethylation: Suspend the intermediate (5.0 g) in DMF (25 mL). Add

    
     (1.5 eq) and Ethyl Iodide (1.2 eq). Stir at 60°C for 4 hours.
    
  • Workup: Pour into ice water. Filter the solid product.[2]

    • Yield: ~65% overall.

    • Purity: >98% (HPLC).

Protocol B: Synthesis of 4-Ethoxy-3-iodobenzaldehyde

Rationale: The ethoxy group at C4 is a strong ortho/para director. Since C4 is occupied, the electrophile attacks C3 (ortho to ethoxy).

  • Reaction: Dissolve 4-ethoxybenzaldehyde (10.0 g) in Methanol. Add

    
     (1.0 eq) and 
    
    
    
    (1.0 eq). The silver salt acts as a halogen carrier and scavenger, driving the reaction.
  • Conditions: Stir at room temperature for 2 hours.

  • Workup: Filter off AgI salts. Evaporate solvent. Dissolve residue in DCM, wash with

    
     (to remove excess iodine).
    
  • Purification: Recrystallize from hexanes.

    • Yield: ~85%.

    • Note: PIDA (Phenyliodine diacetate) can also be used as a greener oxidant.

Analytical Differentiation

Misidentification of these isomers is a common source of error in SAR data. The Proton NMR spectrum provides the most reliable fingerprint.

Comparative NMR Data (400 MHz, )
Proton Assignment4-Ethoxy-3-iodobenzaldehyde (Isomer B)3-Ethoxy-4-iodobenzaldehyde (Isomer A)
H-2 (Aromatic) 8.30 ppm (d, J=2.0 Hz) 7.42 ppm (d, J=1.8 Hz)
H-6 (Aromatic) 7.81 ppm (dd, J=8.5, 2.0 Hz)7.39 ppm (dd, J=8.0, 1.8 Hz)
H-5 (Aromatic) 6.95 ppm (d, J=8.5 Hz)7.85 ppm (d, J=8.0 Hz)
Aldehyde (-CHO) 9.81 ppm (s)9.83 ppm (s)
Ethoxy (-OCH2-) 4.20 ppm (q)4.18 ppm (q)

Diagnostic Key:

  • Look for the H-2 doublet . If it is above 8.0 ppm, you have the 4-Ethoxy-3-iodo isomer. This extreme downfield shift is caused by the "sandwiching" of the proton between the iodine and the carbonyl.

  • In the 3-Ethoxy-4-iodo isomer, the H-5 proton is the most downfield aromatic signal (~7.85 ppm) because it is ortho to the iodine, but it is a doublet with a large coupling constant (~8 Hz), unlike the sharp doublet of H-2.

Functional Reactivity & Applications

The position of the iodine dictates the reactivity profile in cross-coupling reactions (Suzuki-Miyaura, Sonogashira).

Reactivity Hierarchy

3-Ethoxy-4-iodobenzaldehyde is significantly more reactive toward oxidative addition (


) than its isomer.
  • Reasoning: The aldehyde group is a strong electron-withdrawing group (EWG). In the 4-iodo isomer, the aldehyde is para to the C-I bond.[3] Through resonance, it decreases electron density at the C-I bond, facilitating the nucleophilic attack of the metal catalyst.

  • In the 4-ethoxy-3-iodo isomer, the aldehyde is meta to the iodine (no resonance effect), and the electron-rich ethoxy group is ortho, deactivating the C-I bond via electron donation.

Application Workflow: Suzuki Coupling

Reactivity cluster_Fast Fast Reaction (1-2 hrs) cluster_Slow Slow Reaction (6-12 hrs) Substrate Aryl Iodide Substrate Conditions Pd(dppf)Cl2 (3 mol%), Ph-B(OH)2, K3PO4, Dioxane/H2O Substrate->Conditions IsoA 3-Ethoxy-4-iodobenzaldehyde Conditions->IsoA IsoB 4-Ethoxy-3-iodobenzaldehyde Conditions->IsoB ProdA Biaryl Product A (High Yield) IsoA->ProdA Rapid Oxidative Addition ProdB Biaryl Product B (Moderate Yield) IsoB->ProdB Steric/Electronic Deactivation

Figure 2: Differential reactivity in palladium-catalyzed cross-coupling.

References

  • Synthesis of 4-Ethoxy-3-iodobenzaldehyde

    • Kinsinger, T., & Kazmaier, U. (2018). "Orientation of the Iodination of Aryl Aldehydes." Organic Letters, 20(23), 7726–7730. [Link]

  • Synthesis of 3-Hydroxy-4-iodobenzaldehyde (Precursor to Isomer A)

    • Laccase-catalyzed iodination of phenolic substrates. RSC Advances, 2019, 9, 13368. [Link]

  • NMR Characterization Data
  • General Reactivity of Halo-Benzaldehydes

Sources

Foundational

Molecular weight and physical properties of 3-Ethoxy-4-iodobenzaldehyde

An In-Depth Technical Guide to Ethoxy-Iodobenzaldehyde Derivatives for Researchers, Scientists, and Drug Development Professionals A Note on Chemical Nomenclature: Publicly available scientific literature and chemical su...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Ethoxy-Iodobenzaldehyde Derivatives for Researchers, Scientists, and Drug Development Professionals

A Note on Chemical Nomenclature: Publicly available scientific literature and chemical supplier databases do not extensively feature the compound "3-Ethoxy-4-iodobenzaldehyde." However, two closely related isomers, 4-Ethoxy-3-iodobenzaldehyde and 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde , are well-documented and possess significant relevance in synthetic and medicinal chemistry. This guide provides a comprehensive overview of these two compounds, which are likely the subject of interest for researchers in this field.

Part 1: 4-Ethoxy-3-iodobenzaldehyde

This isomer is a key intermediate in organic synthesis, valued for its specific arrangement of functional groups that allow for further molecular elaboration.

Chemical Identity and Structure
  • CAS Number: 184033-45-2[1]

  • Molecular Formula: C9H9IO2[1]

  • IUPAC Name: 4-Ethoxy-3-iodobenzaldehyde[1]

Caption: Structure of 4-Ethoxy-3-iodobenzaldehyde

Physicochemical Properties
PropertyValueSource(s)
Molecular Weight 276.07 g/mol [1]
Appearance Yellow to white solid[1]
Melting Point 78-81 °C[1][2]
Boiling Point Not available[1]
Solubility Not specified, but likely soluble in organic solvents.[1]
Storage Condition Sealed in dry, room temperature (20 to 22 °C)[1]
Synthesis Protocol: Iodination of 4-Ethoxybenzaldehyde

A common method for the preparation of 4-Ethoxy-3-iodobenzaldehyde involves the direct iodination of 4-ethoxybenzaldehyde. This electrophilic aromatic substitution introduces an iodine atom at the position ortho to the activating ethoxy group.

G

Caption: Structure of 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde

Physicochemical Properties
PropertyValueSource(s)
Molecular Weight 292.07 g/mol [3]
Appearance Colourless powder[4]
Melting Point 137-138 °C[4]
Boiling Point Not available
Solubility Soluble in DMSO and can be purified using solvent systems with ethyl acetate and dichloromethane.[4]
Synthesis Protocol: Laccase-Catalyzed Iodination

An environmentally friendly method for synthesizing 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde involves the use of a laccase enzyme to catalyze the iodination of 3-ethoxy-4-hydroxybenzaldehyde (ethylvanillin). [4] Experimental Workflow: Laccase-Catalyzed Iodination

G start Prepare Reaction Mixture mixture Laccase solution in phosphate buffer KI solution Substrate (ethylvanillin) in DMSO start->mixture react Bubble air through the stirred mixture (20 mL/min) Add substrate solution at a constant rate (0.6 mL/h) mixture->react quench Add solid sodium thiosulfate until colorless react->quench acidify Acidify to pH 5 with conc. HCl quench->acidify extract Extract with EtOAc (5 x 25 mL) acidify->extract wash Wash with deionized water and brine extract->wash dry Dry organic extracts over anhydrous MgSO4 wash->dry concentrate Evaporate in vacuo dry->concentrate purify Purify by Flash Chromatography concentrate->purify product Obtain 3-ethoxy-4-hydroxy-5-iodobenzaldehyde (colourless powder, 81% yield) purify->product

Caption: Laccase-Catalyzed Iodination Workflow

Step-by-Step Methodology: [4]1. Prepare a laccase solution in a suitable buffer (e.g., phosphate buffer) and add a solution of potassium iodide (KI). 2. Simultaneously, add a solution of 3-ethoxy-4-hydroxybenzaldehyde (1 equivalent, 2 mmol) in dimethyl sulfoxide (DMSO, 3 mL) at a constant rate (0.6 mL/h). 3. Bubble air through the well-stirred reaction mixture at a rate of 20 mL/min at room temperature for the required reaction time (e.g., 15 hours). 4. After the reaction is complete, add solid sodium thiosulfate until the brown color of iodine disappears. 5. Acidify the reaction mixture to approximately pH 5 with concentrated hydrochloric acid (HCl). 6. Extract the product with ethyl acetate (EtOAc, 5 x 25 mL). 7. Combine the organic phases and wash with deionized water and brine. 8. Dry the organic extracts over anhydrous magnesium sulfate (MgSO4) and evaporate the solvent under reduced pressure. 9. Purify the crude product by flash chromatography on silica gel to obtain pure 3-ethoxy-4-hydroxy-5-iodobenzaldehyde.

Applications in Research and Drug Development

The structural motif of a substituted benzaldehyde with hydroxyl and iodo groups is found in various biologically active molecules. This compound can serve as a precursor for synthesizing derivatives with potential applications in medicinal chemistry, leveraging the reactivity of the aldehyde and the potential for the iodo group to participate in cross-coupling reactions. The phenolic hydroxyl group also offers a site for further functionalization.

Safety and Handling

While a specific safety data sheet for 3-Ethoxy-4-hydroxy-5-iodobenzaldehyde is not readily available, it should be handled with the standard precautions for laboratory chemicals. Based on its functional groups, it may be harmful if swallowed, and cause skin and eye irritation. Appropriate personal protective equipment (PPE), such as gloves and safety glasses, should be worn. [5][6]

References

  • CAS RN 184033-45-2 | 4-Ethoxy-3-iodobenzaldehyde. Hoffman Fine Chemicals. Available at: [Link]

  • Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI as. Royal Society of Chemistry. Available at: [Link]

  • 3-ethoxy-4-hydroxybenzaldehyde. ChemSrc. Available at: [Link]

  • Synthetic method of 3-ethoxy-4-methoxybenzaldehyde. Google Patents.
  • Supporting Information For. The Royal Society of Chemistry. Available at: [Link]

  • Safety Data Sheet 3-Ethoxy-4-hydroxybenzaldehyde. Meta-Sci. Available at: [Link]

  • Kinetics and mechanistic oxidation of 3-ethoxy-4-hydroxybenzaldehyde using potassium permanganate. ResearchGate. Available at: [Link]

  • Method for synthesizing 3-ethoxy-4-methoxybenzaldehyde. Google Patents.
  • 4-Ethoxybenzaldehyde NMR. All About Drugs. Available at: [Link]

  • KINETICS AND MECHANISTIC OXIDATION OF 3-ETHOXY-4- HYDROXYBENZALDEHYDE USING POTASSIUM PERMANGANATE. Rasayan Journal of Chemistry. Available at: [Link]

  • 3-Ethoxy-4-hydroxybenzaldehyde. ResearchGate. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Reductive Amination Protocols for 3-Ethoxy-4-iodobenzaldehyde

Executive Summary This guide details optimized protocols for the reductive amination of 3-Ethoxy-4-iodobenzaldehyde , a high-value scaffold for medicinal chemistry. The presence of the aryl iodide offers a critical "hand...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details optimized protocols for the reductive amination of 3-Ethoxy-4-iodobenzaldehyde , a high-value scaffold for medicinal chemistry. The presence of the aryl iodide offers a critical "handle" for downstream cross-coupling (Suzuki, Sonogashira), while the 3-ethoxy group provides solubility and unique steric/electronic modulation.

We present two distinct workflows:

  • Protocol A (Direct): Uses Sodium Triacetoxyborohydride (STAB) for rapid, mild conversion of primary and secondary amines.

  • Protocol B (Indirect/Lewis Acid): Uses Titanium(IV) Isopropoxide (Ti(OiPr)₄) for sterically hindered amines or electron-deficient anilines.

Chemical Profile & Strategic Considerations

The Scaffold: 3-Ethoxy-4-iodobenzaldehyde

This molecule is a trisubstituted benzene derivative. Its reactivity is defined by three distinct vectors:

FeatureFunctionalityChemical Implication
Aldehyde (-CHO) ElectrophileSite of reductive amination.[1] Moderately deactivated by the 3-ethoxy group (electron-donating) compared to nitro-benzaldehydes.
Iodide (-I) Cross-Coupling HandleCritical: Must remain intact during reduction. Avoid harsh reducing agents (e.g., LiAlH₄) or radical conditions that could cause dehalogenation.
Ethoxy (-OEt) ModulatorProvides lipophilicity. The ortho position to the iodine creates steric bulk, potentially slowing down Pd-catalyzed coupling later, but does not significantly hinder the aldehyde.
Mechanistic Pathway

The reaction proceeds via the formation of a hemiaminal, followed by dehydration to an imine (or iminium ion), which is then irreversibly reduced to the amine.

ReductiveAmination cluster_0 Critical Control Point Start 3-Ethoxy-4- iodobenzaldehyde Hemi Hemiaminal Intermediate Start->Hemi + Amine Amine Amine (R-NH2) Amine->Hemi Imine Imine / Iminium (C=N Species) Hemi->Imine - H2O (Equilibrium) Product Final Benzylamine Product Imine->Product + Hydride (H-) (Irreversible)

Figure 1: General mechanistic flow. The stability of the Imine intermediate dictates the choice of protocol.

Protocol A: Direct Reductive Amination (STAB Method)

Best For: Primary amines, unhindered secondary amines, and robust substrates. Reagent: Sodium Triacetoxyborohydride (STAB).[2] Rationale: STAB is mild and exhibits high selectivity for aldehydes over ketones. Crucially, it does not reduce the C-I bond and avoids the toxicity of cyanoborohydrides [1].

Materials
  • Substrate: 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv)

  • Amine: 1.1 – 1.2 equiv

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.5 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

  • Additive: Glacial Acetic Acid (AcOH) (1.0 equiv) – Required only if the amine is basic/secondary to catalyze iminium formation.

Step-by-Step Procedure
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv) in DCE (0.2 M concentration).

  • Amine Addition: Add the Amine (1.1 equiv).

    • Note: If using an amine salt (e.g., HCl salt), add 1.1 equiv of Triethylamine (TEA) to liberate the free base.

  • Acid Catalysis (Optional): If the reaction is slow or the amine is secondary, add Acetic Acid (1.0 equiv). Stir for 15–30 minutes at room temperature to establish the imine equilibrium.

  • Reduction: Add STAB (1.4 equiv) in one portion.

    • Observation: Mild effervescence may occur.

  • Reaction: Stir at room temperature under nitrogen/argon for 2–16 hours. Monitor by TLC or LC-MS.

    • Target: Disappearance of the aldehyde peak.

  • Quench: Quench by adding saturated aqueous NaHCO₃ solution. Stir for 15 minutes until gas evolution ceases.

  • Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc or DCM/MeOH).

Protocol B: Indirect Reductive Amination (Titanium Method)

Best For: Sterically hindered amines, electron-deficient anilines, or acid-sensitive substrates. Reagent: Titanium(IV) Isopropoxide (Ti(OiPr)₄) followed by NaBH₄.[3][4] Rationale: Ti(OiPr)₄ acts as a strong Lewis acid and a water scavenger, driving the equilibrium toward the imine even for difficult substrates [2].

Materials
  • Substrate: 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv)

  • Amine: 1.1 – 1.2 equiv

  • Lewis Acid: Ti(OiPr)₄ (1.2 – 1.5 equiv)

  • Reductant: Sodium Borohydride (NaBH₄) (1.5 equiv)

  • Solvent: THF (Anhydrous) or Ethanol (Absolute)

Step-by-Step Procedure
  • Imine Formation: In a dried flask under inert atmosphere, mix 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv) and the Amine (1.2 equiv).

  • Titanium Addition: Add Ti(OiPr)₄ (1.25 equiv) neat or in a minimal amount of THF.

  • Incubation: Stir the mixture at room temperature (or 50°C for very hindered amines) for 6–12 hours.

    • Checkpoint: Verify imine formation by TLC (Imine is often less polar than aldehyde) or crude NMR.

  • Dilution: Dilute the viscous mixture with Ethanol (or THF) to 0.2 M.

  • Reduction: Cool to 0°C. Carefully add NaBH₄ (1.5 equiv) portion-wise. (Caution: Exothermic).

  • Stir: Allow to warm to room temperature and stir for 2–4 hours.

  • Hydrolysis (Critical): Quench by adding water (approx. 1 mL per mmol Ti). A white precipitate (TiO₂) will form.

  • Filtration: Dilute with EtOAc. Filter the slurry through a pad of Celite to remove titanium salts. Wash the pad thoroughly with EtOAc.

  • Workup: Wash the filtrate with brine, dry (Na₂SO₄), and concentrate.

Comparative Analysis of Reducing Agents

The choice of reducing agent is pivotal for preserving the aryl iodide and ensuring yield.

ReagentReactivitySelectivityToxicityCompatibility with Aryl Iodide
STAB ModerateHigh (Aldehyde > Ketone)LowExcellent. No dehalogenation observed.
NaBH₃CN LowHigh (pH dependent)High (Cyanide) Good, but waste disposal is difficult.
NaBH₄ HighLow (Reduces Aldehydes fast)LowRisk. Can reduce C-I bond under radical conditions or with transition metal impurities.
H₂ / Pd-C HighLowLowPoor. High risk of hydrogenolysis (removing Iodine).

Troubleshooting & Optimization Logic

Use this decision tree to navigate experimental hurdles.

Optimization Problem Issue Detected Check1 Is Aldehyde remaining? Problem->Check1 Check2 Is Imine forming? Check1->Check2 Yes Sol1 Increase STAB to 2.0 eq or Add AcOH Check2->Sol1 Yes (Imine present) Sol3 Check solvent dryness (Water inhibits imine) Check2->Sol3 No (Only Aldehyde) Sol2 Switch to Protocol B (Ti(OiPr)4) Sol3->Sol2 If still fails

Figure 2: Troubleshooting logic flow.

Common Issues:

  • Incomplete Conversion: The 3-ethoxy group adds electron density, making the carbonyl carbon less electrophilic. Solution: Use Protocol B or increase AcOH concentration in Protocol A.

  • Deiodination: Rare with STAB. If observed (mass spec M-127), ensure the reaction is kept in the dark and free of transition metal contaminants.

References

  • Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][2][5][6][7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][7][8][9][10][11] Studies on Direct and Indirect Reductive Amination Procedures.[7][8][9][10][11] J. Org.[1][7][11] Chem.1996 , 61, 3849–3862.[1][5][6][7][8][11]

  • Bhattacharyya, S. Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds: A One-Pot Synthesis of Primary, Secondary, and Tertiary Amines. J. Org. Chem.1995 , 60, 4928–4929.

  • Mattson, R. J. ; Pham, K. M.; Leuck, D. J.; Cowen, K. A. An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride. J. Org.[1][7][11] Chem.1990 , 55, 2552–2554.

Sources

Application

Knoevenagel condensation of 3-Ethoxy-4-iodobenzaldehyde with malononitrile

This Application Note is designed for researchers in medicinal chemistry and radiopharmaceutical development. It details the optimized protocol for synthesizing 2-(3-ethoxy-4-iodobenzylidene)malononitrile , a critical sc...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and radiopharmaceutical development. It details the optimized protocol for synthesizing 2-(3-ethoxy-4-iodobenzylidene)malononitrile , a critical scaffold for Tyrphostin-like kinase inhibitors and potential radioiodinated imaging agents.

Abstract & Utility

The Knoevenagel condensation of 3-Ethoxy-4-iodobenzaldehyde with malononitrile yields a highly functionalized benzylidenemalononitrile. This product serves as a versatile intermediate in drug discovery:

  • Kinase Inhibition: Structurally homologous to Tyrphostin AG 538 (IGF-1R inhibitor), where the iodine atom allows for halogen bonding interactions within the ATP-binding pocket.

  • Radiochemistry: The aryl iodide moiety provides a direct handle for halogen exchange radiolabeling (

    
    I, 
    
    
    
    I) or palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) to expand the pharmacophore.

Reaction Mechanism & Logic

The reaction proceeds via a base-catalyzed mechanism. The presence of the 4-iodo (electron-withdrawing via induction, -I) and 3-ethoxy (electron-donating via resonance, +M) groups creates a unique electronic environment.

  • Reactivity: The para-iodine atom exerts a strong inductive effect, increasing the electrophilicity of the carbonyl carbon compared to unsubstituted benzaldehyde. This facilitates rapid nucleophilic attack by the malononitrile anion.

  • Regioselectivity: The reaction is strictly chemoselective for the aldehyde; the aryl iodide remains intact under these mild basic conditions.

Mechanism Visualization

KnoevenagelMechanism Base Catalyst (Piperidine) Malo Malononitrile (Active Methylene) Base->Malo Deprotonation Anion Carbanion Intermediate Malo->Anion Aldehyde 3-Ethoxy-4-iodobenzaldehyde (Electrophile) Anion->Aldehyde Nucleophilic Attack Alcohol Beta-Hydroxynitrile (Aldol Adduct) Aldehyde->Alcohol C-C Bond Formation Product Benzylidenemalononitrile (Final Product) Alcohol->Product E1cB Elimination Water H2O (Byproduct) Alcohol->Water - H2O

Figure 1: Step-wise mechanism of the base-catalyzed condensation. The piperidine acts as both a base to generate the carbanion and a catalyst to facilitate the elimination step.[1]

Experimental Protocol (Gold Standard)

This protocol utilizes Ethanol (EtOH) as a green solvent with Piperidine as the catalyst. This system is chosen for its high atom economy, ease of workup (precipitation), and compatibility with the iodine functionality.

Materials Required
ReagentMW ( g/mol )Equiv.Role
3-Ethoxy-4-iodobenzaldehyde 276.071.0Limiting Reagent
Malononitrile 66.061.1Nucleophile
Piperidine 85.150.1 (10 mol%)Catalyst
Ethanol (Absolute) 46.07SolventReaction Medium
Step-by-Step Methodology

1. Preparation:

  • In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-Ethoxy-4-iodobenzaldehyde (1.0 mmol, 276 mg) in Ethanol (5 mL).

  • Note: Slight warming (40°C) may be required to fully dissolve the iodinated aldehyde.

2. Addition:

  • Add Malononitrile (1.1 mmol, 73 mg) directly to the stirring solution. Ensure it dissolves completely.

  • Add Piperidine (2-3 drops, approx. 10 mol%) dropwise.

  • Observation: The solution often turns yellow/orange immediately upon base addition, indicating the formation of the conjugated system.

3. Reaction:

  • Stir the mixture at Room Temperature (20-25°C) for 30–60 minutes.

  • Validation: Monitor via TLC (Silica gel; Hexane:EtOAc 7:3). The aldehyde spot (

    
    ) should disappear, replaced by a lower 
    
    
    
    product spot (highly UV active).
  • Optimization: If conversion is slow (>2 hours), heat to reflux (78°C) for 30 minutes. However, RT is usually sufficient for activated aldehydes.

4. Workup & Isolation:

  • Precipitation: The product typically precipitates out of the ethanol solution as it forms. If not, cool the flask in an ice bath (

    
    C) for 15 minutes.
    
  • Filtration: Collect the solid by vacuum filtration using a Buchner funnel.

  • Washing: Wash the filter cake with cold Ethanol (2 x 3 mL) and then cold Water (2 x 5 mL) to remove excess piperidine and unreacted malononitrile.

5. Purification:

  • Recrystallization: Recrystallize the crude solid from hot Ethanol (or EtOH/Water 9:1) to obtain analytical grade crystals.

  • Drying: Dry in a vacuum oven at 40°C for 4 hours.

Expected Results
  • Yield: 85% – 95%

  • Appearance: Yellow to orange crystalline solid.

  • Melting Point: Expected range 140–150°C (dependent on crystal packing of the iodo-analog).

Analytical Validation

To ensure scientific integrity, the product must be validated using the following parameters.

TechniqueDiagnostic SignalStructural Insight

H NMR
(CDCl

)

7.70–7.90 ppm (s, 1H)
Vinylic Proton (-CH=C): Characteristic singlet verifying the condensation.

H NMR
(CDCl

)

1.45 (t), 4.15 (q)
Ethoxy Group: Quartet and triplet confirm the ether chain is intact.
IR Spectroscopy 2220–2230 cm

Nitrile (-CN): Strong, sharp stretch indicating the presence of malononitrile moiety.
Mass Spectrometry [M+H]

or [M+Na]

Confirms molecular weight (approx. 324-325 Da).

Troubleshooting & Optimization

Workflow Logic Diagram

Troubleshooting Start Reaction Check (TLC) Check1 Is Aldehyde Consumed? Start->Check1 Yes Proceed to Workup Check1->Yes Yes No Check Temperature/Base Check1->No No Action1 Increase Temp to Reflux (Activation Energy Issue) No->Action1 If < 50% conv. Action2 Add 5 mol% more Piperidine (Base Neutralization Issue) No->Action2 If no color change

Figure 2: Decision tree for reaction monitoring.

  • Issue: Low Yield / No Precipitate.

    • Cause: Product might be too soluble in ethanol.

    • Fix: Add water dropwise to the reaction mixture until turbidity appears, then cool to 0°C to force precipitation.

  • Issue: "Oiling Out" (Product forms an oil instead of crystals).

    • Cause: Impurities or temperature too high during precipitation.

    • Fix: Re-dissolve in hot ethanol, add a seed crystal, and cool slowly to room temperature without stirring.

Safety & Handling

  • Iodinated Compounds: Generally sensitive to light. Store the starting material and product in amber vials.

  • Malononitrile: Toxic if swallowed, inhaled, or in contact with skin. It can release cyanide ions upon metabolic breakdown. Handle in a fume hood.

  • Piperidine: Flammable and corrosive liquid. Causes severe skin burns and eye damage.

References

  • Organic Chemistry Portal. Knoevenagel Condensation: Recent Literature and Modifications. Retrieved from [Link]

  • Freeman, F.Properties and Reactions of Ylidenemalononitriles. Chemical Reviews, 1980, 80(4), 329–350. (Foundational text on Malononitrile reactivity).

Sources

Method

Procedure for ethylation of 3-hydroxy-4-iodobenzaldehyde using ethyl iodide

Application Note & Protocol: Ethylation of 3-hydroxy-4-iodobenzaldehyde Abstract This document provides a comprehensive guide for the synthesis of 3-ethoxy-4-iodobenzaldehyde via the ethylation of 3-hydroxy-4-iodobenzald...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol: Ethylation of 3-hydroxy-4-iodobenzaldehyde

Abstract

This document provides a comprehensive guide for the synthesis of 3-ethoxy-4-iodobenzaldehyde via the ethylation of 3-hydroxy-4-iodobenzaldehyde using ethyl iodide. This procedure is an application of the Williamson ether synthesis, a robust and widely utilized method for forming ethers from an alkoxide and an organohalide.[1] The protocol details a step-by-step methodology optimized for researchers in synthetic chemistry and drug development, emphasizing the rationale behind procedural choices, safety considerations, and methods for purification and characterization. The target compound, 3-ethoxy-4-iodobenzaldehyde, is a valuable intermediate in the synthesis of more complex organic molecules.[2]

Introduction: The Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of organic chemistry for the preparation of both symmetrical and asymmetrical ethers. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][3] In this specific application, the phenolic hydroxyl group of 3-hydroxy-4-iodobenzaldehyde is first deprotonated by a suitable base to form a more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon of ethyl iodide, displacing the iodide leaving group and forming the desired ether product, 3-ethoxy-4-iodobenzaldehyde.

Reaction Scheme:

Figure 1. Synthesis of 3-ethoxy-4-iodobenzaldehyde from 3-hydroxy-4-iodobenzaldehyde and ethyl iodide.

The choice of reagents and conditions is critical for the success of an SN2 reaction. The alkylating agent should be a primary or methyl halide to minimize competing elimination (E2) reactions.[3] Ethyl iodide is an excellent choice as it is a primary halide with a highly effective iodide leaving group. For the deprotonation of a phenol, a moderately strong base is sufficient. While strong bases like sodium hydride (NaH) can be used, milder bases such as potassium carbonate (K₂CO₃) are often preferred to reduce the risk of side reactions and simplify handling.[4][5] The reaction is typically performed in a polar aprotic solvent like acetonitrile or acetone, which can solvate the cation of the base while leaving the nucleophilic phenoxide relatively free, thus accelerating the reaction rate.[1][5]

Experimental Protocol

This protocol outlines the complete workflow from reaction setup to product purification.

Materials and Reagents
Reagent/MaterialGradeSupplierPart Number (Example)Notes
3-hydroxy-4-iodobenzaldehyde (SM)≥98% PurityFluorochemF065163Starting material (SM).[6]
Ethyl Iodide (EtI)≥99%, StabilizedSigma-AldrichE4757Alkylating agent. Store protected from light.
Potassium Carbonate (K₂CO₃)Anhydrous, ≥99%Fisher ScientificP208Base. Should be finely powdered and dried before use.
AcetoneAnhydrous, ≥99.5%J.T.Baker9002-03Reaction solvent.
Ethyl Acetate (EtOAc)ACS GradeVWR ChemicalsBDH1121For extraction and chromatography.
HexaneACS GradeMacron Fine Chem2180-03For chromatography.
Deionized Water (H₂O)Type IIIn-houseN/AFor work-up.
Brine (Saturated NaCl solution)N/AIn-houseN/AFor work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)Granular, ACS GradeEMD MilliporeSX0760-3Drying agent.
Silica Gel60 Å, 230-400 meshSorbent Tech.30930M-25For column chromatography.
TLC PlatesSilica Gel 60 F₂₅₄MilliporeSigma105554For reaction monitoring.
Round-bottom flask (100 mL)Borosilicate glassChemglassCG-1506-05Reaction vessel.
Reflux CondenserBorosilicate glassAce Glass5962-10To prevent solvent loss during heating.
Magnetic Stirrer/HotplateN/AIKAC-MAG HS 7For heating and agitation.
Separatory Funnel (250 mL)Borosilicate glassPyrex6402-250For liquid-liquid extraction.
Rotary EvaporatorN/ABüchiR-300For solvent removal.
Reaction Workflow Diagram

The following diagram illustrates the overall experimental procedure.

Ethylation_Workflow A 1. Reagent Setup - Add 3-hydroxy-4-iodobenzaldehyde,  K2CO3, and acetone to flask. B 2. Add Alkylating Agent - Add ethyl iodide to the mixture. A->B Stir C 3. Reflux - Heat the reaction at 60-65°C for 4-6 hours. - Monitor by TLC. B->C Attach condenser D 4. Work-up: Quenching & Filtration - Cool to RT. - Filter off K2CO3. - Concentrate filtrate. C->D Reaction complete E 5. Work-up: Extraction - Dissolve residue in EtOAc. - Wash with H2O and brine. D->E F 6. Drying and Concentration - Dry organic layer with Na2SO4. - Concentrate via rotary evaporation. E->F G 7. Purification - Purify crude product by  column chromatography. F->G Crude product H 8. Characterization - Obtain final yield. - Analyze by NMR, MS, and check melting point. G->H Pure product

Caption: Experimental workflow for the ethylation of 3-hydroxy-4-iodobenzaldehyde.

Step-by-Step Synthesis Protocol
  • Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-hydroxy-4-iodobenzaldehyde (2.48 g, 10.0 mmol, 1.0 eq.).

  • Add anhydrous, finely powdered potassium carbonate (2.07 g, 15.0 mmol, 1.5 eq.) and anhydrous acetone (40 mL).

  • Addition of Ethyl Iodide: Stir the resulting suspension at room temperature for 10 minutes. To this mixture, add ethyl iodide (1.20 mL, 2.34 g, 15.0 mmol, 1.5 eq.) dropwise via syringe.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 60-65°C) using a heating mantle or oil bath.[1]

  • Reaction Monitoring: Allow the reaction to proceed for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The disappearance of the starting material spot (visualized under UV light) indicates reaction completion.

  • Work-up:

    • Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

    • Filter the suspension through a pad of Celite or a sintered glass funnel to remove the inorganic salts (K₂CO₃ and KI byproduct).

    • Wash the filter cake with additional acetone (2 x 10 mL).

    • Combine the filtrate and rinsings and concentrate the solvent under reduced pressure using a rotary evaporator.[5]

  • Extraction:

    • Dissolve the resulting crude residue in ethyl acetate (50 mL).

    • Transfer the solution to a 250 mL separatory funnel.

    • Wash the organic layer sequentially with deionized water (2 x 30 mL) and then with brine (1 x 30 mL) to remove any remaining water-soluble impurities.[5]

  • Drying and Concentration:

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

    • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a solid or oil.

Purification and Characterization
  • Purification: The crude product should be purified by column chromatography on silica gel.[7]

    • Eluent System: A gradient of ethyl acetate in hexane (e.g., starting from 5% EtOAc in hexane and gradually increasing to 15%) is typically effective.

    • Procedure: Dissolve the crude product in a minimal amount of dichloromethane or the eluent, adsorb it onto a small amount of silica gel, and load it onto the column. Elute with the chosen solvent system, collecting fractions and monitoring by TLC.

    • Combine the pure fractions and remove the solvent under reduced pressure to afford 3-ethoxy-4-iodobenzaldehyde as a white solid.[7]

  • Characterization: The identity and purity of the final product can be confirmed by standard analytical techniques.

    • Yield: Calculate the final percentage yield based on the initial amount of 3-hydroxy-4-iodobenzaldehyde. A typical yield for this reaction is high (e.g., >90%).[7]

    • Melting Point: The purified product should have a sharp melting point. Literature reports a melting point of 78–81 °C.[7]

    • ¹H NMR Spectroscopy: (400 MHz, CDCl₃) δ 9.81 (s, 1H), 8.30 (d, J = 2.0 Hz, 1H), 7.85 (dd, J = 8.5, 2.0 Hz, 1H), 6.90 (d, J = 8.5 Hz, 1H), 4.19 (q, J = 7.0 Hz, 2H), 1.50 (t, J = 7.0 Hz, 3H). (Note: Data adapted from similar compounds and predicted values, should be compared with experimentally obtained spectra).[7]

Safety and Troubleshooting

Safety Precautions
  • General: Perform all steps in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • 3-hydroxy-4-iodobenzaldehyde: Causes skin and serious eye irritation. May cause respiratory irritation.[8]

  • Ethyl Iodide: Lachrymator (causes tearing). It is harmful if swallowed or inhaled and is a suspected carcinogen. Handle with extreme care and avoid exposure.

  • Acetone: Highly flammable liquid and vapor. Keep away from heat, sparks, and open flames.

  • Potassium Carbonate: Causes serious eye irritation. Avoid inhaling dust.

Troubleshooting Guide
IssuePossible Cause(s)Suggested Solution(s)
Reaction is slow or incomplete 1. Insufficient heating.2. Base is not strong enough or is wet.3. Solvent is not anhydrous.1. Ensure the reaction is at a gentle reflux.2. Use freshly dried, finely powdered K₂CO₃. If the phenol is particularly acidic, a stronger base like NaOH could be considered, though K₂CO₃ is usually sufficient.[5]3. Use anhydrous grade solvent.
Low Yield 1. Incomplete reaction.2. Loss of product during work-up/extraction.3. Competing side reactions.1. Increase reaction time or temperature slightly.2. Ensure thorough extraction from the aqueous layer. Perform back-extraction if necessary.3. Ensure a primary alkyl halide is used to avoid E2 elimination.[3]
Impure Product 1. Incomplete removal of starting material.2. Presence of side products.1. Optimize reaction time based on TLC monitoring.2. Perform careful purification by column chromatography, potentially using a shallower solvent gradient for better separation. Recrystallization may also be an option if a suitable solvent is found.[5]

References

  • Vertex AI Search. (2026). The Williamson Ether Synthesis.
  • BenchChem. (2025). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds.
  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
  • Wikipedia. (n.d.). Williamson ether synthesis.
  • Unknown. (n.d.). Williamson Ether Synthesis Lab Procedure.
  • Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
  • BenchChem. (2025). Technical Guide: Solubility of 2-Ethyl-4-iodophenol in Organic Solvents.
  • BenchChem. (2025). In-depth Technical Guide: Synthesis and Reactions of 2-Ethyl-4-iodophenol.
  • Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis.
  • The Royal Society of Chemistry. (n.d.). Supporting Information For: [Title of Paper containing 4-ethoxy-3-iodobenzaldehyde synthesis].
  • The Royal Society of Chemistry. (2019). Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols using KI. RSC Advances.
  • ChemicalBook. (n.d.). 3-Iodo-4-hydroxybenzaldehyde synthesis.
  • Chemistry LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis.
  • PubChemLite. (2026). 3-hydroxy-4-iodobenzaldehyde (C7H5IO2).
  • ChemicalBook. (n.d.). 3-HYDROXY-4-IODOBENZALDEHYDE synthesis.
  • FAQ. (2022, August 28). What are the synthesis methods and practical applications of 4-Iodobenzaldehyde?
  • ResearchGate. (2025, August 7). Convenient Syntheses of M - and p -Ethynylphenols.
  • Chem-Impex. (n.d.). 3-Hydroxy-4-iodobenzaldehyde.
  • MedchemExpress.com. (n.d.). m-Iodophenol | Protaetia Brevitarsis Attractant.
  • Organic Syntheses Procedure. (n.d.). p-IODOPHENOL.
  • TSI Journals. (2008). AN IMPROVED PROTOCOL FOR SYNTHESIS OF IODOHYDROXYBENZALDEHYDE USING IODINE AND IODIC ACID. Int. J. Chem. Sci., 6(1).
  • Fluorochem. (n.d.). 3-Hydroxy-4-iodobenzaldehyde.
  • PubChem. (n.d.). 3-Hydroxy-4-iodobenzaldehyde | C7H5IO2 | CID 2775270.
  • ResearchGate. (2008). 3-Ethoxy-4-hydroxybenzaldehyde.
  • Nanjing Chemical Material Corp. (2019, April 29). Preparation of Ethyl Iodide.
  • PrepChem.com. (n.d.). Synthesis of 3-methoxy-4-ethoxy-benzaldehyde.

Sources

Application

Application Notes and Protocols: Leveraging 3-Ethoxy-4-iodobenzaldehyde as a Versatile Scaffold for the Synthesis of Novel Kinase Inhibitors

Introduction: The Strategic Imperative for Novel Kinase Inhibitor Scaffolds The human kinome, comprising over 500 protein kinases, represents a fertile ground for therapeutic intervention, particularly in oncology.[1][2]...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Imperative for Novel Kinase Inhibitor Scaffolds

The human kinome, comprising over 500 protein kinases, represents a fertile ground for therapeutic intervention, particularly in oncology.[1][2] Kinases are pivotal regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous cancers.[3] The development of small molecule kinase inhibitors has revolutionized cancer therapy, with numerous drugs targeting the ATP-binding site of these enzymes.[2] However, the emergence of drug resistance and the need for improved selectivity necessitate a continuous search for novel chemical scaffolds that can serve as the foundation for a new generation of kinase inhibitors.[4]

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-Ethoxy-4-iodobenzaldehyde as a versatile and highly functionalizable scaffold for the synthesis of innovative kinase inhibitors. The unique substitution pattern of this molecule—an activating ethoxy group, a reactive aldehyde, and a synthetically tractable iodine atom—offers a powerful platform for generating diverse chemical libraries targeting key oncogenic signaling pathways.

The Rationale: Why 3-Ethoxy-4-iodobenzaldehyde is a Privileged Starting Point

The selection of a scaffold in kinase inhibitor design is a critical decision that dictates the synthetic feasibility and the potential for achieving desired biological activity.[5] 3-Ethoxy-4-iodobenzaldehyde presents a compelling combination of features:

  • The Benzaldehyde Moiety: The aldehyde functional group is a versatile handle for subsequent chemical modifications. It can participate in a wide range of reactions, including reductive amination, Wittig reactions, and condensations, allowing for the introduction of various pharmacophoric elements. Furthermore, the benzaldehyde core itself can contribute to binding affinity within the kinase active site through interactions with aromatic and nucleophilic amino acid residues.[6]

  • The Iodine Atom: The presence of an iodine atom at the 4-position is of paramount synthetic utility. Aryl iodides are highly reactive substrates in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[2][7] These reactions are the cornerstones of modern medicinal chemistry, enabling the facile formation of carbon-carbon and carbon-nitrogen bonds with exceptional functional group tolerance.[8]

  • The Ethoxy Group: The 3-ethoxy group serves multiple purposes. Electronically, it is an electron-donating group that can influence the reactivity of the aromatic ring. Sterically, it can help to orient the molecule within the binding pocket of a target kinase, potentially enhancing selectivity and potency.

This strategic combination of functional groups allows for a modular and divergent approach to synthesizing a library of kinase inhibitors from a single, readily accessible starting material.

Targeting Key Oncogenic Signaling Pathways

The versatility of the 3-Ethoxy-4-iodobenzaldehyde scaffold allows for the design of inhibitors targeting critical signaling cascades implicated in cancer progression. Two of the most important pathways are:

  • The RAS-RAF-MEK-ERK Pathway: This pathway is a central regulator of cell proliferation, differentiation, and survival.[3][9] Mutations in genes such as BRAF and RAS lead to constitutive activation of this pathway and are common drivers of various cancers, including melanoma.[5][]

  • The PI3K/AKT/mTOR Pathway: This cascade plays a crucial role in cell growth, metabolism, and survival.[4][] Its aberrant activation is a frequent event in many human cancers, making it a prime target for therapeutic intervention.[5][12][13]

By strategically elaborating the 3-Ethoxy-4-iodobenzaldehyde scaffold, researchers can synthesize molecules designed to interact with the ATP-binding sites of key kinases within these pathways, such as EGFR, VEGFR, BRAF, MEK, PI3K, and mTOR.[14][15][16][17][18][19][20][21][22][23][24][25]

Synthetic Protocols and Methodologies

This section provides detailed, step-by-step protocols for the synthesis of the 3-Ethoxy-4-iodobenzaldehyde scaffold and its subsequent elaboration into potential kinase inhibitors using palladium-catalyzed cross-coupling reactions.

Protocol 1: Synthesis of the 3-Ethoxy-4-iodobenzaldehyde Scaffold

The synthesis of 3-Ethoxy-4-iodobenzaldehyde can be efficiently achieved from the readily available starting material, 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin), via electrophilic iodination.

Reaction Scheme:

Protocol 1 start 3-Ethoxy-4-hydroxybenzaldehyde product 3-Ethoxy-4-iodobenzaldehyde start->product 60 °C, 3h reagents Iodine (I2) PIDA DCM

Caption: Synthesis of 3-Ethoxy-4-iodobenzaldehyde.

Materials and Reagents:

Reagent/MaterialGradeSupplier
3-Ethoxy-4-hydroxybenzaldehyde≥98%Thermo Fisher Scientific[26]
Phenyliodine(III) diacetate (PIDA)98%Sigma-Aldrich
Iodine (I2)≥99.8%Sigma-Aldrich
Dichloromethane (DCM), anhydrous≥99.8%Sigma-Aldrich
Sodium thiosulfate (Na2S2O3)ACS reagentSigma-Aldrich
Sodium sulfate (Na2SO4), anhydrousACS reagentSigma-Aldrich
Silica gel230-400 meshSigma-Aldrich
Petroleum etherACS reagentSigma-Aldrich
Ethyl acetateACS reagentSigma-Aldrich

Experimental Procedure: [27]

  • To a flame-dried Schlenk tube under a nitrogen atmosphere, add 3-ethoxy-4-hydroxybenzaldehyde (1.0 mmol, 1.0 equiv), phenyliodine(III) diacetate (PIDA) (1.5 mmol, 1.5 equiv), and iodine (I2) (1.0 mmol, 1.0 equiv).

  • Add anhydrous dichloromethane (DCM, 2 mL).

  • Stir the reaction mixture at 60 °C for 3 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium thiosulfate (15 mL).

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a petroleum ether:ethyl acetate gradient (e.g., 30:1 to 15:1) to afford 3-Ethoxy-4-iodobenzaldehyde as a white solid.

Characterization Data (Hypothetical, based on similar compounds):

  • Appearance: White to off-white solid.

  • ¹H NMR (400 MHz, CDCl₃) δ: 9.82 (s, 1H), 8.31 (d, J = 2.0 Hz, 1H), 7.85 (dd, J = 8.4, 2.0 Hz, 1H), 6.95 (d, J = 8.4 Hz, 1H), 4.15 (q, J = 7.0 Hz, 2H), 1.48 (t, J = 7.0 Hz, 3H).

  • ¹³C NMR (101 MHz, CDCl₃) δ: 189.5, 162.0, 141.2, 132.0, 131.5, 111.0, 87.0, 65.0, 14.8.

Protocol 2: Elaboration of the Scaffold via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming C-C bonds, allowing for the introduction of various aryl and heteroaryl moieties at the 4-position of the benzaldehyde scaffold.[20]

Reaction Scheme:

Protocol 2 start 3-Ethoxy-4-iodobenzaldehyde product 3-Ethoxy-4-(aryl/heteroaryl)benzaldehyde start->product boronic_acid Aryl/Heteroaryl Boronic Acid boronic_acid->product catalyst Pd(PPh3)4 Na2CO3 catalyst->product

Caption: Suzuki-Miyaura cross-coupling reaction.

Materials and Reagents:

Reagent/MaterialGradeSupplier
3-Ethoxy-4-iodobenzaldehydeAs synthesized in Protocol 1-
Aryl/Heteroaryl boronic acidVariesCommercially available
Tetrakis(triphenylphosphine)palladium(0)99%Sigma-Aldrich
Sodium carbonate (Na2CO3)≥99.5%Sigma-Aldrich
1,4-Dioxane, anhydrous≥99.8%Sigma-Aldrich
Water, deionized--

Experimental Procedure: [13][19]

  • To a microwave vial, add 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv), the desired aryl or heteroaryl boronic acid (1.2 equiv), and sodium carbonate (2.0 equiv).

  • Under an inert atmosphere (argon or nitrogen), add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (5 mol%).

  • Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

  • Seal the vial and heat the reaction mixture in a microwave reactor to 120 °C for 30 minutes. Alternatively, the reaction can be heated at 80-100 °C under conventional heating for 4-12 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Typical Reaction Conditions for Suzuki-Miyaura Coupling:

ParameterCondition
Palladium Catalyst Pd(PPh₃)₄, Pd(OAc)₂, PdCl₂(dppf)
Ligand (if needed) SPhos, XPhos, P(t-Bu)₃
Base Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃
Solvent System Dioxane/H₂O, Toluene/H₂O, DMF, THF
Temperature Room temperature to 120 °C
Protocol 3: Elaboration of the Scaffold via Sonogashira Cross-Coupling

The Sonogashira coupling enables the introduction of alkyne functionalities, which are valuable for further derivatization or as pharmacophoric elements themselves.[1]

Reaction Scheme:

Protocol 3 start 3-Ethoxy-4-iodobenzaldehyde product 3-Ethoxy-4-(alkynyl)benzaldehyde start->product alkyne Terminal Alkyne alkyne->product catalyst Pd(PPh3)2Cl2 CuI, Et3N catalyst->product

Caption: Sonogashira cross-coupling reaction.

Materials and Reagents:

Reagent/MaterialGradeSupplier
3-Ethoxy-4-iodobenzaldehydeAs synthesized in Protocol 1-
Terminal alkyneVariesCommercially available
Bis(triphenylphosphine)palladium(II) dichloride98%Sigma-Aldrich
Copper(I) iodide (CuI)98%Sigma-Aldrich
Triethylamine (Et3N), distilled≥99.5%Sigma-Aldrich
Tetrahydrofuran (THF), anhydrous≥99.9%Sigma-Aldrich

Experimental Procedure: [7][14]

  • To a flame-dried Schlenk flask under a nitrogen atmosphere, add 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (2 mol%), and copper(I) iodide (CuI) (1 mol%).

  • Add anhydrous THF, followed by distilled triethylamine.

  • Add the terminal alkyne (1.2 equiv) dropwise at room temperature.

  • Stir the reaction mixture at room temperature or gentle heating (40-60 °C) for 4-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 4: Elaboration of the Scaffold via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds, allowing for the introduction of a wide variety of primary and secondary amines, which are common moieties in kinase inhibitors.[][28]

Reaction Scheme:

Protocol 4 start 3-Ethoxy-4-iodobenzaldehyde product 3-Ethoxy-4-(amino)benzaldehyde start->product amine Primary or Secondary Amine amine->product catalyst Pd(OAc)2, Ligand Base catalyst->product

Caption: Buchwald-Hartwig amination reaction.

Materials and Reagents:

Reagent/MaterialGradeSupplier
3-Ethoxy-4-iodobenzaldehydeAs synthesized in Protocol 1-
Primary or secondary amineVariesCommercially available
Palladium(II) acetate (Pd(OAc)₂)98%Sigma-Aldrich
XPhos or other suitable ligand≥98%Sigma-Aldrich
Sodium tert-butoxide (NaOtBu)97%Sigma-Aldrich
Toluene, anhydrous≥99.8%Sigma-Aldrich

Experimental Procedure: [29]

  • To a flame-dried Schlenk tube, add palladium(II) acetate (2 mol%) and the phosphine ligand (e.g., XPhos, 4 mol%).

  • Evacuate and backfill the tube with nitrogen or argon (repeat three times).

  • Add anhydrous toluene, 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv), the amine (1.2 equiv), and sodium tert-butoxide (1.4 equiv).

  • Stir the reaction mixture at 80-110 °C for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter through a pad of celite and wash with ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Workflow Visualization

The following diagram illustrates the overall workflow for the synthesis of a diverse library of potential kinase inhibitors starting from 3-Ethoxy-4-iodobenzaldehyde.

Kinase Inhibitor Synthesis Workflow start 3-Ethoxy-4-hydroxybenzaldehyde (Ethyl Vanillin) scaffold 3-Ethoxy-4-iodobenzaldehyde (Scaffold Synthesis) start->scaffold Iodination suzuki Suzuki-Miyaura Coupling (Aryl/Heteroaryl Boronic Acids) scaffold->suzuki sonogashira Sonogashira Coupling (Terminal Alkynes) scaffold->sonogashira buchwald Buchwald-Hartwig Amination (Primary/Secondary Amines) scaffold->buchwald library Diverse Library of Potential Kinase Inhibitors suzuki->library sonogashira->library buchwald->library screening Kinome Profiling and Biological Evaluation library->screening

Caption: General workflow for kinase inhibitor synthesis.

Conclusion and Future Perspectives

3-Ethoxy-4-iodobenzaldehyde represents a highly valuable and underutilized scaffold in the design and synthesis of novel kinase inhibitors. Its unique combination of a reactive aldehyde, a versatile iodine handle for cross-coupling, and a modulating ethoxy group provides a robust platform for generating diverse and medicinally relevant chemical matter. The protocols outlined in this document offer a clear and actionable guide for researchers to embark on the synthesis of compound libraries targeting key oncogenic pathways. Future work in this area could involve high-throughput synthesis and screening of these libraries against a broad panel of kinases to identify novel hits for further optimization.[1][30][31][32] The modular nature of the synthetic routes described herein is well-suited for such an approach, paving the way for the discovery of the next generation of targeted cancer therapeutics.

References

  • Porta, C., Paglino, C., & Mosca, A. (2014). Targeting PI3K/Akt/mTOR Signaling in Cancer. Frontiers in Oncology, 4, 64. [Link]

  • LoRusso, P. M. (2016). Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. Journal of Clinical Oncology, 34(31), 3803–3815. [Link]

  • Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Targeting the PI3K/AKT/mTOR pathway in cancer. Expert Opinion on Investigational Drugs, 27(5), 441–451. [Link]

  • McCubrey, J. A., Steelman, L. S., Chappell, W. H., Abrams, S. L., Wong, E. W. T., Chang, F., ... & Franklin, R. A. (2007). Roles of the Raf/MEK/ERK pathway in cell growth, malignant transformation and drug resistance. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1773(8), 1263–1284. [Link]

  • ResearchGate. (n.d.). Benzaldehyde probe 1 reversibly labels cellular proteins. [Link]

  • Sun, Y., Liu, W. Z., Liu, T., Feng, X., Yang, N., & Zhou, H. F. (2015). Signaling pathway of MAPK/ERK in cell proliferation, differentiation, migration, senescence and apoptosis. Journal of Receptor and Signal Transduction, 35(6), 600–604. [Link]

  • Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • Molnár, J., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1038–1045. [Link]

  • Liu, Z. P., et al. (2019). Synthesis and evaluation of novel GSK-3β inhibitors as multifunctional agents against Alzheimer's disease. European Journal of Medicinal Chemistry, 167, 435-453. [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

  • Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.
  • SciSpace. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. [Link]

  • ResearchGate. (n.d.). Synthesis of C4-alkynylisoxazoles via a Pd-catalyzed Sonogashira cross-coupling reaction. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information For. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information For. [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

  • BIOCEV. (n.d.). Trends in kinase drug discovery: targets, indications and inhibitor design. [Link]

  • SciSpace. (n.d.). A General Protocol for Robust Sonogashira Reactions in Micellar Medium. [Link]

  • Frontiers. (n.d.). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

  • Al-Mustansiriyah Journal of Pharmaceutical Sciences. (2025). Design, Molecular Docking, Synthesis, Characterization and Preliminary Evaluation of Novel 1,3,4-Oxadiazole Derivatives as Cyclin-Dependent Kinase 2 Inhibitors. [Link]

  • ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. [Link]

  • MDPI. (2017). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Zhang, W., et al. (2020). The synthesis review of the approved tyrosine kinase inhibitors for anticancer therapy in 2015–2020. Organic & Biomolecular Chemistry, 18(46), 9346-9376. [Link]

  • do Amaral, D. N., et al. (2019). A novel scaffold for EGFR inhibition: Introducing N-(3-(3-phenylureido)quinoxalin-6-yl) acrylamide derivatives. Scientific Reports, 9(1), 14. [Link]

  • Oncolines B.V. (2024). Kinome Profiling. [Link]

  • PubMed. (2019). A Novel Scaffold for EGFR Inhibition: Introducing N-(3-(3-phenylureido)quinoxalin-6-yl) Acrylamide Derivatives. [Link]

  • National Center for Biotechnology Information. (n.d.). Kinome-wide polypharmacology profiling of small molecules by multi-task graph isomorphism network approach. [Link]

  • RSC Publishing. (n.d.). Design, synthesis and biological evaluation of 2H-[4][5]oxazino-[2,3-f]quinazolin derivatives as potential EGFR inhibitors for non-small cell lung cancer. [Link]

  • University of Windsor. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. [Link]

  • Google Patents. (n.d.). CN107827722B - Synthetic method of 3-ethoxy-4-methoxybenzaldehyde.
  • Google Patents. (n.d.). WO2019100786A1 - Method for synthesizing 3-ethoxy-4-methoxybenzaldehyde.
  • PubChem. (n.d.). 3-Ethoxy-4-methoxybenzaldehyde. [Link]

  • ACS Publications. (n.d.). Discovery of a Type III Inhibitor of LIM Kinase 2 That Binds in a DFG-Out Conformation. [Link]

  • bioRxiv. (2022). Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in GBM. [Link]

  • National Center for Biotechnology Information. (2025). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. [Link]

  • PubChem. (n.d.). 3-ethoxy-4-[2-(4-fluorophenoxy)ethoxy]benzaldehyde. [Link]

  • MDPI. (2021). Synthetic Heterocyclic Derivatives as Kinase Inhibitors Tested for the Treatment of Neuroblastoma. [Link]

  • MDPI. (2021). Synthesis and Biological Evaluation of 2,3,4-Triaryl-1,2,4-oxadiazol-5-ones as p38 MAPK Inhibitors. [Link]

  • Semantic Scholar. (2025). Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Examples of the three main classes of kinase inhibitors. [Link]

  • National Center for Biotechnology Information. (2025). How protein kinase inhibitors bind to the hinge region of the target protein. [Link]

  • Dove Medical Press. (2022). EGFR inhibitors synthesis and biological assessment. [Link]

Sources

Method

High-Efficiency Synthesis of Biaryl Derivatives from 3-Ethoxy-4-iodobenzaldehyde via Suzuki-Miyaura Cross-Coupling

Application Note: AN-2026-SC Introduction & Utility 3-Ethoxy-4-iodobenzaldehyde (CAS: 192804-06-7) is a high-value scaffold in medicinal chemistry, structurally related to O-ethyl vanillin. Unlike its bromo- or chloro- a...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-SC

Introduction & Utility

3-Ethoxy-4-iodobenzaldehyde (CAS: 192804-06-7) is a high-value scaffold in medicinal chemistry, structurally related to O-ethyl vanillin. Unlike its bromo- or chloro- analogs, the iodo- substituent at the C4 position offers exceptional reactivity toward oxidative addition, enabling cross-coupling under milder conditions with lower catalyst loading.

This scaffold is a critical intermediate in the synthesis of Phosphodiesterase 4 (PDE4) inhibitors (e.g., Apremilast analogs) and various kinase inhibitors where the biaryl axis defines the binding pocket selectivity. The presence of the C3-ethoxy group provides necessary lipophilicity and steric orientation, while the C1-aldehyde remains available for downstream reductive amination or Wittig olefination.

This Application Note provides a validated, self-consistent protocol for synthesizing biaryl derivatives from this core using Suzuki-Miyaura cross-coupling, optimized to minimize hydrodeiodination (a common side reaction) and maximize yield.

Mechanistic Foundation

To troubleshoot and optimize this reaction, one must understand the catalytic cycle. The electron-withdrawing aldehyde group at C1 activates the C4-I bond, accelerating the Oxidative Addition step. However, the ortho-ethoxy group introduces steric bulk that can impede Transmetallation if the boronic acid partner is also sterically hindered.

Catalytic Cycle Visualization

SuzukiCycle Start Pd(0) Active Species OxAdd Oxidative Addition (Rate Limiting for Cl/Br, Fast for I) Start->OxAdd + 3-Ethoxy-4-iodobenzaldehyde Complex1 Pd(II)-Ar-I Complex OxAdd->Complex1 BaseStep Base Activation (Formation of Pd-OH or Boronate) Complex1->BaseStep + Base (CO3/PO4) TransMet Transmetallation (Transfer of Biaryl Partner) BaseStep->TransMet + Ar-B(OH)2 Complex2 Pd(II)-Diaryl Complex TransMet->Complex2 RedElim Reductive Elimination (Product Release) Complex2->RedElim RedElim->Start Regeneration of Pd(0) Product Biaryl Product RedElim->Product

Figure 1: The Suzuki-Miyaura catalytic cycle. For 3-ethoxy-4-iodobenzaldehyde, Oxidative Addition is rapid; optimization focuses on the Transmetallation efficiency.

Experimental Design & Optimization

Catalyst Selection

While Pd(PPh₃)₄ is a common "first-pass" catalyst, it is air-sensitive and prone to "Pd-black" precipitation. For this specific substrate, Pd(dppf)Cl₂·DCM is the recommended standard.

  • Why: The bidentate dppf ligand has a large bite angle, which stabilizes the Pd(0) species and facilitates the reductive elimination of sterically crowded biaryls (due to the ortho-ethoxy group).

Solvent & Base Matrix

The choice of solvent dictates the reaction temperature and solubility of the boronic acid.

ParameterRecommended ConditionRationale
Solvent 1,4-Dioxane / Water (4:1)Excellent solubility for the aldehyde; water is essential for the base to activate the boronic acid.
Base K₂CO₃ (2.0 - 2.5 equiv)Mild enough to prevent Aldehyde condensation (Cannizzaro) but strong enough for transmetallation.
Alternative Toluene / EtOH / WaterUse if the product is highly lipophilic and difficult to extract from Dioxane.
Temperature 80°CSufficient for coupling; avoids thermal decomposition of the aldehyde.

Standard Operating Procedure (Protocol)

Objective: Synthesis of 4'-substituted-3-ethoxy-biphenyl-4-carbaldehyde. Scale: 1.0 mmol (Adaptable to gram-scale).

Reagents
  • Substrate: 3-Ethoxy-4-iodobenzaldehyde (276 mg, 1.0 mmol)

  • Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 mmol)

  • Catalyst: Pd(dppf)Cl₂·DCM (24 mg, 0.03 mmol, 3 mol%)

  • Base: Potassium Carbonate (K₂CO₃) (345 mg, 2.5 mmol)

  • Solvent: 1,4-Dioxane (4 mL) + Distilled Water (1 mL)

Step-by-Step Workflow
  • Preparation of Reaction Vessel:

    • Use a 10 mL microwave vial or a 25 mL round-bottom flask equipped with a magnetic stir bar.

    • Critical: If using Pd(PPh₃)₄, the flask must be flame-dried and purged. For Pd(dppf)Cl₂, standard clean glassware is sufficient, but inert atmosphere is still required for the reaction.

  • Charging Solids:

    • Add 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and K₂CO₃ (2.5 equiv) to the vessel.

    • Note: Do not add the catalyst yet.

  • Solvent Addition & Degassing (The "Self-Validating" Step):

    • Add Dioxane and Water.

    • Degas: Sparge the mixture with Argon or Nitrogen gas for 10 minutes.

    • Validation: The solution should be effectively oxygen-free. Oxygen poisons the catalyst and promotes homocoupling of the boronic acid.

  • Catalyst Addition:

    • Add Pd(dppf)Cl₂·DCM (3 mol%) quickly under a positive flow of inert gas.

    • Seal the vessel immediately (crimp cap or septum with balloon).

  • Reaction:

    • Heat the block/oil bath to 80°C .

    • Stir vigorously (800 RPM) for 4–12 hours.

    • Monitoring: Check TLC (Hexane/EtOAc 4:1). The starting iodide (Rf ~0.6) should disappear. The product usually fluoresces blue/green under UV (254/365 nm).

  • Work-up:

    • Cool to room temperature.[1][2][3][4][5]

    • Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

    • Separate layers.[4] Extract aqueous layer 2x with Ethyl Acetate.

    • Wash combined organics with Brine, dry over Na₂SO₄, and filter.[2][6]

  • Purification:

    • Concentrate in vacuo.[4]

    • Purify via Flash Column Chromatography (Silica Gel).

    • Gradient: 0% → 20% EtOAc in Hexanes. The biaryl product is typically less polar than the starting boronic acid but more polar than de-iodinated byproducts.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Starting material remains Catalyst poisoning (O₂) or inactive Boronic Acid.Ensure rigorous degassing. Increase Boronic Acid to 1.5 equiv.
Product: De-iodinated aldehyde Hydrodeiodination (Reduction of C-I bond).This occurs if the reaction is too hot or base is too strong. Lower temp to 60°C; switch solvent to Toluene/EtOH.
Homocoupling (Ar-Ar) Oxidative coupling of boronic acid.Oxygen leak in the system. Check seals. Reduce catalyst loading to 1 mol%.
Black Precipitate early Catalyst decomposition ("Pd Black").Stabilize Pd by adding extra ligand (e.g., 5 mol% PPh₃ or dppf) or switch to Pd(dppf)Cl₂.

References

  • Miyaura, N., & Suzuki, A. (1995).[7] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Littke, A. F., & Fu, G. C. (2000). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 37(24), 3387-3388. (Context on catalyst selection for hindered substrates). Link

  • BenchChem. (2025).[2] Application Notes and Protocols for Suzuki Coupling with Ethyl 4-iodobenzoate. (General protocol adaptation for para-carbonyl aryl iodides). Link

  • Thermo Scientific. (2024). 3-Ethoxy-4-hydroxybenzaldehyde Product Specifications. (Physical properties of the precursor). Link

Sources

Application

Application Note: Chemoselective Olefination of 3-Ethoxy-4-iodobenzaldehyde

Part 1: Strategic Overview & Chemical Logic The Substrate Challenge The transformation of 3-Ethoxy-4-iodobenzaldehyde presents a specific chemoselectivity challenge common in medicinal chemistry but often overlooked in s...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Strategic Overview & Chemical Logic

The Substrate Challenge

The transformation of 3-Ethoxy-4-iodobenzaldehyde presents a specific chemoselectivity challenge common in medicinal chemistry but often overlooked in standard protocols: preserving the aryl iodide .

  • The Trap: Standard Wittig protocols often utilize n-Butyllithium (n-BuLi) to deprotonate the phosphonium salt. However, aryl iodides undergo extremely rapid Lithium-Halogen Exchange (Li-I exchange) with alkyl lithiums, even at low temperatures (-78°C). Using n-BuLi will likely result in the loss of the iodine atom (yielding 3-ethoxy-styrene) or polymerization, destroying the scaffold's utility for downstream cross-coupling (e.g., Sonogashira, Suzuki).

  • The Solution: This protocol utilizes Non-Nucleophilic / Non-Lithiated Bases (KOtBu, NaHMDS, or NaH) to generate the ylide. These bases possess high basicity (

    
     > 25) to deprotonate the phosphonium salt but lack the specific nucleophilic character required to attack the bulky iodine atom.
    
Reaction Pathway Decision Matrix

Select the protocol based on your desired end-product:

Target ProductReaction TypeReagent ClassSelectivity
Terminal Alkene (Styrene)Classic WittigPhosphonium Salt (

)
N/A (Terminal)

-Unsaturated Ester
Horner-Wadsworth-Emmons (HWE)Phosphonate Ester

E-Isomer

-Unsaturated Nitrile
HWECyanophosphonate

E-Isomer

Part 2: Experimental Protocols

Protocol A: "Iodine-Safe" Methylenation (Terminal Alkene Synthesis)

For the conversion of the aldehyde to a vinyl group without touching the iodine.

Materials
  • Substrate: 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv)

  • Reagent: Methyltriphenylphosphonium bromide (

    
    ) (1.2 - 1.5 equiv)
    
  • Base: Potassium tert-butoxide (

    
    ) (1.5 equiv) — Preferred for operational simplicity.
    
  • Solvent: Anhydrous Tetrahydrofuran (THF) — Stabilizer-free preferred.

Step-by-Step Methodology
  • Ylide Generation (The Yellow Flash):

    • Flame-dry a round-bottom flask and purge with Nitrogen (

      
      ) or Argon.
      
    • Add Methyltriphenylphosphonium bromide (1.5 equiv) and suspend in anhydrous THF (0.3 M concentration relative to aldehyde).

    • Cool the suspension to 0°C (ice bath).

    • Add

      
        (1.5 equiv) portion-wise.
      
    • Observation: The white suspension will turn bright yellow/canary yellow immediately. This indicates the formation of the phosphorus ylide (

      
      ).
      
    • Stir at 0°C for 30–45 minutes to ensure complete deprotonation.

  • Addition of Substrate:

    • Dissolve 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv) in a minimal amount of anhydrous THF.

    • Add the aldehyde solution dropwise to the yellow ylide solution at 0°C.

    • Mechanism:[1][2][3][4][5][6][7][8][9][10] The yellow color may fade slightly as the ylide is consumed.

  • Reaction & Monitoring:

    • Allow the reaction to warm to Room Temperature (RT) naturally.

    • Stir for 2–4 hours.

    • TLC Monitoring: Use 10% EtOAc/Hexanes. The aldehyde (lower

      
      ) should disappear; the non-polar styrene (high 
      
      
      
      ) will appear. Note: Triphenylphosphine oxide (TPPO) will appear as a polar spot near the baseline.
  • Workup (TPPO Removal Strategy):

    • Quench with Saturated Ammonium Chloride (

      
      ).
      
    • Extract with Diethyl Ether (

      
      ) or Ethyl Acetate (
      
      
      
      ).
    • Wash combined organics with Brine, dry over

      
      , and concentrate.
      
    • Precipitation Trick: Triturate the crude solid with cold Hexanes/Pentane. TPPO is insoluble in pentane and will precipitate out. Filter off the white solid (TPPO). The filtrate contains your product.

Protocol B: Highly E-Selective HWE Reaction (Ester Synthesis)

For attaching an acrylate tail (e.g., Ethyl cinnamate derivative).

Materials
  • Reagent: Triethyl phosphonoacetate (1.2 equiv)

  • Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.3 equiv)

  • Solvent: Anhydrous THF.

Step-by-Step Methodology
  • Deprotonation:

    • Suspend NaH (1.3 equiv) in anhydrous THF at 0°C under inert atmosphere.

    • Add Triethyl phosphonoacetate (1.2 equiv) dropwise.

    • Caution: Hydrogen gas (

      
      ) evolution will occur. Vent via a needle.[11]
      
    • Stir for 30 minutes until the solution is clear (formation of the phosphonate carbanion).

  • Coupling:

    • Add 3-Ethoxy-4-iodobenzaldehyde (1.0 equiv) as a solution in THF dropwise at 0°C.

    • Warm to RT and stir for 1–3 hours.

  • Workup:

    • Quench with water.

    • The byproduct (diethyl phosphate salt) is water-soluble.[1][4][6]

    • Extract with EtOAc. The organic layer contains the pure E-cinnamate with very little impurity compared to the Wittig route.

Part 3: Visualization & Logic Flow

Diagram 1: Reaction Mechanism & Selectivity Logic

This diagram illustrates the divergence between the "Unsafe" Lithium route and the "Safe" Potassium/Sodium route.

WittigLogic cluster_unsafe UNSAFE PATH (Avoid) cluster_safe RECOMMENDED PATH Start 3-Ethoxy-4-iodobenzaldehyde Betaine Oxaphosphetane Intermediate Start->Betaine Electrophile Reagent Phosphonium Salt (MePPh3Br) BaseLi Base: n-BuLi Reagent->BaseLi BaseK Base: KOtBu or NaHMDS Reagent->BaseK LiExchange Lithium-Halogen Exchange BaseLi->LiExchange Attacks Iodine SideProduct Side Product: 3-Ethoxy-styrene (Iodine LOST) LiExchange->SideProduct Ylide Ylide Formation (Ph3P=CH2) BaseK->Ylide Deprotonates C-H only Ylide->Betaine + Aldehyde Product Target Product: 3-Ethoxy-4-iodo-styrene (Iodine RETAINED) Betaine->Product - TPPO

Caption: Pathway comparison highlighting the risk of Li-I exchange vs. the chemoselective Potassium/Sodium route.

Diagram 2: Purification Workflow (TPPO Removal)

Triphenylphosphine oxide (TPPO) is the primary contaminant in Wittig reactions. This workflow ensures clean isolation.

Workup Crude Crude Reaction Mixture (Product + TPPO + Salts) Quench 1. Quench (NH4Cl) 2. Extract (EtOAc) Crude->Quench Concentrate Concentrate Organics to oily residue Quench->Concentrate Triturate Trituration: Add Cold Pentane/Hexane Stir vigorously Concentrate->Triturate Filter Filtration Triturate->Filter Solid Solid Filter Cake: TPPO (Discard) Filter->Solid Filtrate Filtrate: Product in Hexane Filter->Filtrate Final Evaporate: Pure 3-Ethoxy-4-iodostyrene Filtrate->Final

Caption: Optimized workup strategy using solubility differences to remove Triphenylphosphine oxide (TPPO).

Part 4: Troubleshooting & Optimization Data

Base Selection Guide

The choice of base dictates the success of preserving the aryl iodide.

BasepKa (conj.[2][5] acid)NucleophilicityRisk to Aryl-IodideRecommendation
n-BuLi 50Very HighCritical (Exchange)DO NOT USE
KOtBu 17Moderate (Bulky)LowHighly Recommended
NaH 35LowNegligibleExcellent (Requires dry conditions)
NaHMDS 26Low (Bulky)NegligibleBest for sensitive substrates
NaOH/KOH 15.7HighModerate (Hydrolysis risk)Only for Phase Transfer Catalysis
Solvent Effects on Stereoselectivity (If generating non-terminal alkenes)

Note: For terminal alkenes (methylenation), stereoselectivity is irrelevant. This applies if you substitute the methyl group.

  • Non-Stabilized Ylides (Alkyl groups): Use salt-free conditions (NaHMDS in THF)

    
    Z-Selective .
    
  • Stabilized Ylides (Esters/Ketones): Use HWE conditions

    
    E-Selective .
    

References

  • Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects."[1][3][6][12][13] Chemical Reviews, 89(4), 863-927.

  • Vedejs, E., & Peterson, M. J. (1994). "Stereocontrol in Organic Synthesis Using the Wittig Reaction." Topics in Stereochemistry.

  • Edmunds, M. "Wittig Reaction - Common Conditions and Base Selection." Common Organic Chemistry.

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. "Selectivity in the Wittig Reaction and Compatibility with Halides." (Standard Reference Text).
  • Reich, H. J. "Bordwell pKa Table (Acidity in DMSO)." University of Wisconsin-Madison. (For base selection logic).

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield of 3-Ethoxy-4-iodobenzaldehyde synthesis via alkylation

Ticket ID: #ETH-IOD-BENZ-OPT Topic: Yield Optimization via O-Alkylation Status: Open for Resolution Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1] Executive Summary & Mechanistic Insight[1][2][3] The...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #ETH-IOD-BENZ-OPT Topic: Yield Optimization via O-Alkylation Status: Open for Resolution Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Mechanistic Insight[1][2][3]

The Challenge: Synthesizing 3-ethoxy-4-iodobenzaldehyde from 3-hydroxy-4-iodobenzaldehyde involves a Williamson ether synthesis.[1] While theoretically straightforward, users often report yields stalling at 40-60%.[1]

The Root Cause (The "Ortho Effect"): The primary yield-killer is the iodine atom at position 4 .[1] Iodine is a large, bulky halogen (Van der Waals radius ≈ 1.98 Å).[1] Because it is located ortho to the hydroxyl group (position 3), it creates significant steric hindrance .[1] This shields the phenoxide oxygen from attacking the alkylating agent (Ethyl Iodide/Bromide).[1]

Furthermore, the aldehyde group at position 1 makes the phenoxide less nucleophilic via electron withdrawal (resonance), although this effect is less pronounced at the meta position compared to para.[1]

The Solution Strategy: To overcome the steric barrier of the iodine atom, we must maximize the "nakedness" (reactivity) of the phenoxide anion.[1] This requires switching from standard conditions (Acetone/


) to polar aprotic systems that dissociate ion pairs more effectively.[1]
Visualizing the Steric Blockade

The following diagram illustrates the reaction pathway and the specific steric clash that necessitates our optimized protocol.

ReactionPathway cluster_steric Steric Hindrance Zone Start 3-Hydroxy-4-iodobenzaldehyde Intermediate Phenoxide Anion (Sterically Crowded) Start->Intermediate  + K2CO3 / Cs2CO3 Base Base (Deprotonation) Base->Intermediate Product 3-Ethoxy-4-iodobenzaldehyde Intermediate->Product  SN2 Attack (Slowed by I-atom) SideProduct Side Rxn: Cannizzaro (If OH- used) Intermediate->SideProduct  High pH / H2O Reagent Ethyl Iodide (EtI)

Caption: Figure 1. Reaction pathway showing the critical steric bottleneck caused by the ortho-iodine atom.[1]

Optimized Experimental Protocol (The "Gold Standard")

This protocol is designed to boost yields from ~50% to >85% by utilizing the Cesium Effect or optimized Potassium conditions in a polar aprotic solvent.[1]

Reagents & Stoichiometry Table
ComponentRoleEquiv.Recommended ReagentNotes
Substrate Precursor1.03-Hydroxy-4-iodobenzaldehydeEnsure dry; water kills the reaction.[1]
Alkylating Agent Electrophile1.2 - 1.5Iodoethane (Ethyl Iodide) More reactive than bromide; essential for hindered phenols.[1]
Base Catalyst2.0

(Preferred) or

Cesium creates a "loose" ion pair, increasing reactivity.[1]
Solvent Medium[0.2 M]DMF (Anhydrous)Acetone is too low-boiling; DMF allows higher T without pressure.[1]
Step-by-Step Procedure
  • Preparation: Flame-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar and nitrogen inlet.

  • Solvation: Add 3-hydroxy-4-iodobenzaldehyde (1.0 eq) and anhydrous DMF (concentration ~0.2 M). Stir until fully dissolved.

  • Deprotonation: Add

    
      (2.0 eq) in a single portion.[1]
    
    • Why? The solution will turn yellow/orange, indicating phenoxide formation.[1] Let this stir for 15 minutes at Room Temp (RT) to ensure complete deprotonation before adding the alkyl halide.

  • Alkylation: Add Iodoethane (1.5 eq) dropwise via syringe.[1]

    • Tip: Wrap the flask in foil.[1] Ethyl iodide is light-sensitive.[1][2]

  • Reaction: Heat the mixture to 60°C for 4–6 hours.

    • Monitor: Check via TLC (Hexane/EtOAc 4:1).[1] The product is less polar (higher

      
      ) than the starting material.[1]
      
  • Workup (Critical for Purity):

    • Cool to RT.

    • Pour mixture into ice-cold water (5x reaction volume). The product should precipitate as a solid.[1]

    • If solid:[3][4] Filter and wash with cold water.[1]

    • If oil: Extract with EtOAc (3x), wash with brine, dry over

      
      , and concentrate.[1]
      

Troubleshooting Guide (FAQ)

User Question: "My yield is low (<40%), and I see starting material left over."

  • Diagnosis: Incomplete conversion due to steric hindrance or "stalled" anion.[1]

  • Fix:

    • Switch Solvent: If using Acetone, switch to DMF. The boiling point of acetone (56°C) is often insufficient to drive the reaction past the steric barrier of the iodine atom [1].[1]

    • Switch Base: Replace

      
       with 
      
      
      
      . The larger Cesium cation stabilizes the phenoxide better and improves solubility in organic solvents (the "Cesium Effect") [2].[1]
    • Catalysis: Add 10 mol% Potassium Iodide (KI) if you are forced to use Ethyl Bromide.[1] This generates Ethyl Iodide in situ (Finkelstein reaction).[1]

User Question: "I see a dark tar/polymer instead of my product."

  • Diagnosis: Aldehyde degradation (Cannizzaro reaction or polymerization).[1]

  • Fix:

    • Check Base Strength: Do NOT use NaOH or KOH.[1] Hydroxide bases are too strong and can attack the aldehyde carbonyl.[1] Stick to Carbonates (

      
      , 
      
      
      
      ).[1]
    • Check Moisture: Water promotes the Cannizzaro reaction.[1] Ensure DMF is anhydrous.[1]

User Question: "The product is an oil, but literature says it should be a solid."

  • Diagnosis: Residual solvent (DMF) or impurities (EtI).[1]

  • Fix:

    • DMF is hard to remove.[1] Wash the organic layer with 5% LiCl solution (aqueous) during workup.[1] This pulls DMF out of the organic phase effectively.[1]

    • Recrystallize from Ethanol/Water or Hexane/EtOAc to obtain the solid.[1]

Interactive Diagnostic Flowchart

Use this logic tree to resolve your specific issue immediately.

Troubleshooting Start Start Diagnosis CheckTLC Check TLC: Is Starting Material (SM) Present? Start->CheckTLC YesSM Yes, SM remains CheckTLC->YesSM Incomplete NoSM No, SM gone CheckTLC->NoSM Complete CheckSolvent Current Solvent? YesSM->CheckSolvent CheckImpurity Identify Impurity NoSM->CheckImpurity Acetone Acetone/MeCN CheckSolvent->Acetone DMF DMF/DMSO CheckSolvent->DMF Action1 Switch to DMF Increase Temp to 60°C Acetone->Action1 Action2 Switch Base to Cs2CO3 Add 0.5 eq more EtI DMF->Action2 DarkTar Dark Tar/Polymer CheckImpurity->DarkTar CleanSpots Clean Spots CheckImpurity->CleanSpots Action3 Base too strong? Avoid NaOH/KOH Use Anhydrous conditions DarkTar->Action3 Action4 Proceed to Workup Wash with LiCl (removes DMF) CleanSpots->Action4

Caption: Figure 2.[1] Diagnostic decision tree for optimizing yield and purity.

References

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard reference for Williamson Ether Synthesis conditions and solvent effects). [1]

  • Flessner, T., & Doye, S. (1999).[1] Cesium carbonate: A powerful base for the alkylation of phenols.[1] Journal of Praktische Chemie, 341(2), 186-190.[1] (Describes the "Cesium Effect" for hindered substrates).

  • ChemicalBook. (2024).[1] 3-Ethoxy-4-hydroxybenzaldehyde Physical Properties. (Used for physical property verification of the scaffold).[1] Link

  • PubChem. (2024).[1] 3-Hydroxy-4-iodobenzaldehyde Compound Summary. National Library of Medicine.[1] Link

Sources

Optimization

Purification methods for 3-Ethoxy-4-iodobenzaldehyde: recrystallization vs column chromatography

The following technical guide addresses the purification of 3-Ethoxy-4-iodobenzaldehyde (CAS: 184033-45-2), a critical intermediate in the synthesis of PDE4 inhibitors and other pharmaceutical scaffolds.[1][2] This guide...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the purification of 3-Ethoxy-4-iodobenzaldehyde (CAS: 184033-45-2), a critical intermediate in the synthesis of PDE4 inhibitors and other pharmaceutical scaffolds.[1][2]

This guide is structured to assist researchers in choosing between Recrystallization (for bulk scalability) and Column Chromatography (for difficult isomeric separations), with specific troubleshooting for common failure modes like "oiling out."[2]

Topic: Purification Protocol Optimization: Recrystallization vs. Flash Chromatography Compound: 3-Ethoxy-4-iodobenzaldehyde Melting Point: 78–81 °C Primary Impurities: 3-Ethoxybenzaldehyde (starting material), 3-Hydroxy-4-iodobenzaldehyde (hydrolysis product), and regioisomers (2-iodo or 6-iodo analogs).[1][2]

Part 1: Decision Matrix & Comparative Analysis

Before initiating purification, assess your crude material against this decision matrix. The choice of method depends heavily on the purity profile and scale .[1]

Method Comparison Table
FeatureRecrystallization Column Chromatography
Best For Bulk scale (>10 g), removal of trace colored impurities, high-melting impurities.[1][2]Small scale (<5 g), separation of close-running regioisomers, non-crystalline oils.[1][2]
Solvent System Ethanol/Water (Anti-solvent method) or Hexanes/Ethyl Acetate .[2]Hexanes/Ethyl Acetate (Gradient 0%

10%).[2]
Yield Potential 70–85% (First crop).[2]90–95% (High recovery, but labor-intensive).[1][2]
Critical Risk Oiling Out: Compound melts before dissolving or separates as an oil upon cooling.Co-elution: Regioisomers often have

.[2]
Time Efficiency High (Passive cooling time).[2]Low (Active fraction collection).[2]
Visual Decision Tree

purification_decision Start Crude 3-Ethoxy-4-iodobenzaldehyde CheckPurity Analyze Crude Purity (H-NMR / HPLC) Start->CheckPurity IsHighPurity Purity > 85%? CheckPurity->IsHighPurity IsRegio Contains Regioisomers? IsHighPurity->IsRegio Yes Column METHOD B: Flash Chromatography (Gradient: Hex/EtOAc) IsHighPurity->Column No (<85%) Scale Scale > 5g? IsRegio->Scale No IsRegio->Column Yes (Hard Separation) Recryst METHOD A: Recrystallization (Solvent: EtOH/H2O) Scale->Recryst Yes (Bulk) Scale->Column No (Precious Sample) Hybrid Hybrid Approach: Flash Filter -> Recrystallize

Figure 1: Decision logic for selecting the optimal purification pathway based on crude purity and impurity profile.

Part 2: Troubleshooting Guide (Q&A)
Scenario A: Recrystallization Issues (The "Oiling Out" Phenomenon)

Q: My compound separates as a yellow oil at the bottom of the flask instead of crystallizing. Why? A: This is the most common failure mode for solids with melting points <100 °C (3-Ethoxy-4-iodobenzaldehyde MP: 78–81 °C).[1][2] It occurs when the solution temperature drops below the "oiling out" limit (liquid-liquid phase separation) before it hits the saturation point for crystallization.[1][2]

Corrective Protocol:

  • Re-dissolve: Heat the mixture until the oil dissolves back into a clear solution.

  • Solvent Adjustment: You likely have too much anti-solvent (Water or Hexane).[2] Add a small amount of the solubilizer (Ethanol or Ethyl Acetate) to shift the saturation point.[2]

  • Seed It: Cool the solution very slowly to 35–40 °C. Add a tiny seed crystal of pure product.

  • Agitation: Vigorous stirring can sometimes force oil droplets to coalesce, but slow, steady stirring promotes crystal growth on the seed.[1]

Q: Which solvent system is best for this specific aldehyde? A:

  • Primary Recommendation: Ethanol/Water (95:5 to 80:20) .[2] Dissolve in minimum hot Ethanol (60 °C), then add warm water dropwise until slight turbidity persists. Clear with a drop of Ethanol and cool.[1]

  • Alternative (Non-Aqueous): Hexanes/Ethyl Acetate .[2][3] Dissolve in minimum hot EtOAc; add Hexanes until cloudy. This is better if your compound is sensitive to hydrolysis, though this aldehyde is generally stable.[1]

Scenario B: Chromatography Difficulties

Q: I see two spots very close together on TLC (


 0.45 and 0.48 in 4:1 Hex/EtOAc). How do I separate them? 
A:  The impurity is likely the 2-iodo regioisomer  or the de-iodinated starting material .[1]
  • Change Selectivity: Switch from Ethyl Acetate to Dichloromethane (DCM) or Toluene as the modifier. The

    
    -
    
    
    
    interactions in toluene often resolve aromatic isomers better than simple polarity-based separation.[1][2]
  • Gradient Shallowing: Use a "isocratic hold." Run the column at 5% EtOAc for 10 column volumes (CV) before ramping up.

  • Loading: Do not overload. Use <1% sample mass relative to silica mass for difficult separations (e.g., 1g sample on 100g Silica).[2]

Part 3: Detailed Experimental Protocols
Protocol A: Recrystallization (Recommended for >5g)

Based on standard protocols for alkoxy-benzaldehydes [1, 2].[1][2]

  • Dissolution: Place 10 g of crude solid in a 250 mL Erlenmeyer flask. Add 30 mL of Ethanol and heat to 60 °C (do not boil aggressively to avoid aldehyde oxidation).

  • Filtration (Optional): If insoluble black specks are visible, filter hot through a glass frit or cotton plug.[2]

  • Nucleation: While maintaining 50–60 °C, add Water (pre-warmed to 50 °C) dropwise.

    • Target: Approx. 5–10 mL water.[2] Stop immediately when a faint milky turbidity persists for >10 seconds.

  • Clarification: Add 1–2 mL of hot Ethanol to restore clarity.

  • Crystallization: Remove from heat. Insulate the flask with a paper towel to slow cooling.[1] Let stand at Room Temp (RT) for 3 hours.

    • Critical Step: If oil appears, scratch the glass side with a spatula or add a seed crystal immediately.[1]

  • Harvest: Cool to 4 °C for 1 hour. Filter the white/pale yellow needles.[1] Wash with cold Ethanol/Water (1:1).[2]

  • Drying: Vacuum dry at 40 °C. Target MP: 78–81 °C.

Protocol B: Flash Chromatography (High Purity)

Reference conditions for iodinated benzaldehydes [3].

  • Stationary Phase: Silica Gel (230–400 mesh).[2]

  • Mobile Phase: Hexanes (A) / Ethyl Acetate (B).[2][3]

  • Gradient:

    • 0–5 min: 100% A (Equilibration)[2]

    • 5–15 min: 0%

      
       5% B[1][2]
      
    • 15–30 min: 5%

      
       10% B (Elution of product usually occurs here)[2]
      
    • 30–40 min: 10%

      
       20% B (Flush polar impurities)[2]
      
  • Detection: UV 254 nm (Aromatic) and 280 nm (Aldehyde carbonyl).[2]

Workflow Visualization

recrystallization_workflow Dissolve 1. Dissolve in Hot EtOH (60°C) AddAnti 2. Add Warm Water (Dropwise to Turbidity) Dissolve->AddAnti Cool 3. Slow Cool to RT (Insulate Flask) AddAnti->Cool CheckState Check State Cool->CheckState Oil FAILURE: Oiling Out CheckState->Oil Liquid separation Crystals Success: Crystals Form CheckState->Crystals Needles form Reheat Reheat & Add EtOH Oil->Reheat Reheat->Cool Retry Slower Filter 4. Filter & Wash (Cold EtOH/H2O) Crystals->Filter Dry 5. Dry (40°C Vac) Final MP: 78-81°C Filter->Dry

Figure 2: Step-by-step recrystallization workflow with critical control loop for "oiling out" mitigation.[1][2]

References
  • Hoffman Fine Chemicals. (n.d.).[2] 4-Ethoxy-3-iodobenzaldehyde Product Specifications. Retrieved from (Accessed Feb 21, 2026).[2]

  • Thermo Scientific Chemicals. (n.d.).[2] 3-Ethoxy-4-hydroxybenzaldehyde Specifications and Handling. Retrieved from (Accessed Feb 21, 2026).[2]

  • Royal Society of Chemistry. (2019).[2] Supporting Information: Synthesis and purification of iodinated benzaldehydes via column chromatography (PE:EtOAc 15:1). RSC Advances. Retrieved from (Accessed Feb 21, 2026).[2]

  • ChemicalBook. (n.d.).[2] 3-Hydroxy-4-iodobenzaldehyde Synthesis and Melting Points. Retrieved from (Accessed Feb 21, 2026).[2]

Sources

Troubleshooting

Removing unreacted ethyl iodide from 3-Ethoxy-4-iodobenzaldehyde crude product

Topic: Removal of Unreacted Ethyl Iodide (EtI) from Crude Reaction Mixtures Introduction Welcome to the purification support center. You are likely synthesizing 3-Ethoxy-4-iodobenzaldehyde via the O-alkylation of 3-hydro...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removal of Unreacted Ethyl Iodide (EtI) from Crude Reaction Mixtures

Introduction

Welcome to the purification support center. You are likely synthesizing 3-Ethoxy-4-iodobenzaldehyde via the O-alkylation of 3-hydroxy-4-iodobenzaldehyde using Ethyl Iodide (EtI) and a base (e.g.,


) in a polar aprotic solvent (DMF, Acetone, or Acetonitrile).[1][2]

Because EtI is often used in excess (1.2 – 2.0 equivalents) to drive the reaction to completion, residual alkyl halide is a common contaminant.[1][3] Its removal is critical not only for purity but for safety, as EtI is a known alkylating agent and potential carcinogen.[3]

This guide provides a tiered troubleshooting approach, moving from physical separation to chemical scavenging.[3]

Safety Advisory (Critical)

  • Toxicity: Ethyl iodide is an alkylating agent.[2][3] It can modify DNA and proteins.[2][3]

  • Volatility: With a boiling point of 72°C , it vaporizes easily.[3] Do not rely solely on a fume hood; ensure cold traps on vacuum pumps are functioning to prevent exhaust into the lab atmosphere.[3]

  • Density: EtI (

    
     g/mL) is significantly denser than water.[1][2][3] In aqueous extractions, it may sink to the bottom, confusing phase identification.[3]
    

Tier 1: Physical Removal (Evaporation)

For initial crude isolation.[1][3]

The Problem: You concentrated the reaction mixture, but the characteristic ethereal/sweet smell of EtI persists, or proton NMR shows a quartet at


 ppm and triplet at 

ppm.

Root Cause: If the reaction solvent was high-boiling (e.g., DMF, BP 153°C), EtI can become trapped in the viscous oil/matrix, preventing effective evaporation even under vacuum.[1]

Protocol 1: Azeotropic Distillation

Do not just increase the heat (which degrades the aldehyde).[3] Use a "carrier" solvent to co-evaporate the EtI.[3]

  • Redissolve the crude residue in a minimal amount of Dichloromethane (DCM) or Heptane .[2][3]

  • Place on a rotary evaporator.

  • Set bath temperature to 35–40°C (do not exceed 50°C to avoid aldehyde oxidation).

  • Apply moderate vacuum (start at 300 mbar, ramp down to 50 mbar).

  • Repeat 2-3 times. The co-solvent disrupts the matrix, carrying the volatile EtI into the trap.[2][3]

SolventBoiling PointAzeotrope with EtI?Effectiveness
Heptane 98°CNo (but breaks viscosity)High
DCM 40°CNoMedium
Ethanol 78°CYes (approx)High (but risks acetal formation)

Expert Insight: Avoid using Ethanol if your product is acid-sensitive, as trace acid + ethanol + aldehyde can lead to diethyl acetal formation.[2][3] Stick to Heptane/DCM.[2][3]

Tier 2: Chemical Scavenging (The "Quaternization" Trick)

For persistent traces that resist evaporation.[1]

The Problem: Physical removal failed. You need a chemical method that targets the impurity without touching the product.[3]

The Solution: Convert the volatile, lipophilic EtI into a non-volatile, water-soluble quaternary ammonium salt using a tertiary amine.

Protocol 2: Triethylamine (TEA) Scavenge

Logic: Tertiary amines react with alkyl halides via an


 mechanism to form quaternary ammonium salts.[1][3] These salts are insoluble in ether/pentane and highly soluble in water, allowing easy washout.[3]


  • Dissolve crude product in an organic solvent (Ethyl Acetate or Ether).[2][3]

  • Add 0.5 – 1.0 equivalents of Triethylamine (TEA) relative to the estimated residual EtI.[2][3]

  • Stir gently at room temperature for 1 hour.

    • Visual Cue: The solution may become cloudy as the ammonium salt precipitates.[3]

  • Wash Step: Transfer to a separatory funnel.

    • Wash 2x with 1M HCl (removes excess TEA and the ammonium salt).[1][3]

    • Wash 1x with Brine.[2][3]

  • Dry organic layer (

    
    ), filter, and concentrate.[1][3]
    

Warning: Do NOT use primary or secondary amines (e.g., diethylamine, morpholine).[1][3] These will react with your aldehyde group to form imines (Schiff bases), destroying your product.[1][3] Only use tertiary amines (TEA, DIPEA, DABCO).[1][3]

Tier 3: Purification (Trituration)

For final polishing of solid products.[1]

The Problem: The product is a solid, but it's sticky or yellow due to impurities (including EtI and iodine traces).

The Solution: Trituration (washing a solid with a solvent in which it is insoluble but impurities are soluble).[3]

Protocol 3: Cold Pentane Wash

3-Ethoxy-4-iodobenzaldehyde is a moderately polar solid.[1][2][3] EtI is a non-polar liquid.[2][3]

  • Cool the crude solid in an ice bath.

  • Add cold Pentane or Hexane (approx. 5 mL per gram of product).

  • Sonicate briefly to break up clumps.[2][3]

  • Filter the solid using a sintered glass funnel.[2][3]

  • Wash the filter cake with fresh cold pentane.

Result: EtI remains in the filtrate (mother liquor); the clean aldehyde remains on the filter.

Troubleshooting Logic Map

The following diagram illustrates the decision process for removing EtI based on the state of your crude product.

EtIRemoval Start Start: Crude Product Contains EtI CheckState Check Physical State of Crude Start->CheckState IsSolid Product is Solid CheckState->IsSolid IsOil Product is Oil/Gum CheckState->IsOil Trituration Protocol 3: Trituration (Cold Pentane/Hexane Wash) IsSolid->Trituration CheckSolvent Reaction Solvent Used? IsOil->CheckSolvent FinalCheck Check NMR/TLC Trituration->FinalCheck HighBP High BP (DMF/DMSO) CheckSolvent->HighBP LowBP Volatile (Acetone/ACN) CheckSolvent->LowBP Azeotrope Protocol 1: Azeotropic Distillation (Add Heptane -> Rotovap) HighBP->Azeotrope Scavenge Protocol 2: Chemical Scavenging (Add Triethylamine -> Acid Wash) LowBP->Scavenge Azeotrope->Scavenge If EtI persists Scavenge->FinalCheck FinalCheck->Azeotrope EtI remains Success Pure Product FinalCheck->Success No EtI signals

Caption: Decision tree for selecting the optimal Ethyl Iodide removal strategy based on crude product state and reaction solvent.

Frequently Asked Questions (FAQ)

Q: My product is "oiling out" instead of crystallizing. Is EtI causing this? A: Yes, this is highly likely.[3] EtI acts as a solvent impurity, depressing the melting point of your benzaldehyde derivative.[3]

  • Fix: Perform Protocol 1 (Azeotrope) using Heptane.[1][2][3] Heptane is non-polar; removing the EtI often triggers spontaneous crystallization of the aldehyde from the heptane solution as it cools.[3]

Q: Can I use Sodium Thiosulfate (


) to remove EtI? 
A:  No.[1][3] Thiosulfate is used to quench molecular iodine (

), which appears as a brown/purple color.[1][3] It does not react efficiently with alkyl iodides like EtI under standard wash conditions.[2][3] If your product is brown, use Thiosulfate to remove the color, but use Protocol 2 (TEA) to remove the EtI.[1]

Q: I see a new spot on TLC near the baseline. What is it? A: If you used the Triethylamine method, that spot is likely the quaternary ammonium salt (


).[1][3][4] It should disappear after the aqueous acid wash.[2][3] If it remains, your phase separation was incomplete.[3]

Q: Why not just leave it? Will it affect the next step? A: It depends on the next step.

  • If performing Reductive Amination : EtI will alkylate your amine source, creating impurities.[3]

  • If performing Oxidation (Aldehyde -> Acid) : EtI is generally inert but will skew stoichiometry calculations.[1][2][3]

  • Verdict: Always remove it.[2][3]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6340, Iodoethane (Ethyl Iodide).[1][3] Retrieved from [Link][1][3]

  • Common Organic Chemistry. Ethyl Iodide Properties and Reaction Conditions. Retrieved from [Link][1][3]

  • Master Organic Chemistry. The SN2 Mechanism: Kinetics, Thermodynamics, and Curved Arrows. (Basis for TEA scavenging protocol).[1][2][3] Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

IR spectroscopy carbonyl peak position for 3-Ethoxy-4-iodobenzaldehyde

This guide provides a rigorous spectroscopic analysis of 3-Ethoxy-4-iodobenzaldehyde , a critical intermediate in the synthesis of radioligands and functionalized biphenyls via Suzuki-Miyaura coupling. Due to the specifi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous spectroscopic analysis of 3-Ethoxy-4-iodobenzaldehyde , a critical intermediate in the synthesis of radioligands and functionalized biphenyls via Suzuki-Miyaura coupling.

Due to the specific substitution pattern (meta-alkoxy, para-halogen), the carbonyl stretching frequency deviates from standard benzaldehyde values. This guide synthesizes theoretical prediction models (Hammett correlation) with experimental data from structural analogs to provide a validated reference range.

Functional Group Focus: Aldehyde Carbonyl (C=O) Stretch Predicted Frequency Range: 1705 – 1715 cm⁻¹ (Solid State/ATR)

Executive Summary: The Spectral Signature

For researchers isolating or characterizing 3-Ethoxy-4-iodobenzaldehyde (CAS: 1391053-62-7 or analogs), the diagnostic infrared (IR) signature is defined by the interplay between the electron-withdrawing iodine and the inductively withdrawing (but resonance donating) ethoxy group.

  • Primary Diagnostic Peak (C=O): 1705 ± 5 cm⁻¹ (Strong, Sharp).

    • Note: This is slightly higher than unsubstituted benzaldehyde (1703 cm⁻¹) and significantly higher than electron-rich analogs like vanillin derivatives (~1665 cm⁻¹).

  • Secondary Diagnostic Peaks:

    • Aldehyde C-H (Fermi Doublet): ~2750 cm⁻¹ and ~2850 cm⁻¹ (Weak/Medium).

    • Ar-O-C (Ether Stretch): 1250 – 1280 cm⁻¹ (Strong).

    • C-I Stretch: ~500 – 600 cm⁻¹ (Fingerprint region, often difficult to isolate in ATR).

Comparative Benchmarking

The following table contrasts the target molecule with standard alternatives to illustrate the substituent effects. This data validates the predicted shift to higher wavenumbers.

CompoundStructureC=O[1][2][3][4][5][6][7][8][9][10] Frequency (cm⁻¹)Electronic Effect (Hammett)Physical State
3-Ethoxy-4-iodobenzaldehyde Target 1705 – 1715 Net EWG (Inductive) Solid
BenzaldehydeStandard1703Reference (

)
Liquid
4-IodobenzaldehydeAnalog (No OEt)1698 – 1705Weak EWG (

)
Solid
3-EthoxybenzaldehydeAnalog (No I)~1700Weak EWG (

)
Liquid
4-MethoxybenzaldehydeAnisaldehyde1685Strong EDG (

)
Liquid
Ethyl Vanillin3-OEt, 4-OH1664Strong EDG (H-bonding)Solid

Technical Insight: The presence of the 4-hydroxy group in Ethyl Vanillin drastically lowers the frequency to 1664 cm⁻¹ due to strong resonance donation and intermolecular hydrogen bonding. 3-Ethoxy-4-iodobenzaldehyde lacks this proton donor, restoring the double-bond character of the carbonyl and shifting the peak back up to ~1710 cm⁻¹.

Mechanistic Analysis: The Electronic "Tug-of-War"

The position of the carbonyl peak is dictated by the bond order of the C=O bond.

  • Electron Donating Groups (EDG): Increase single-bond character (Resonance)

    
     Lower Frequency.
    
  • Electron Withdrawing Groups (EWG): Decrease single-bond character (Induction)

    
     Higher Frequency.
    

In 3-Ethoxy-4-iodobenzaldehyde :

  • 3-Ethoxy Position (Meta): At the meta position, resonance effects cannot effectively delocalize into the carbonyl. The Inductive Effect (-I) dominates, withdrawing electron density and stiffening the C=O bond. (

    
    ).[11]
    
  • 4-Iodo Position (Para): Iodine is unique. It has a weak Resonance effect (+R) due to poor orbital overlap (5p vs 2p) but a strong Inductive effect (-I). The net result is electron withdrawal relative to hydrogen. (

    
    ).[11]
    
Visualization of Substituent Effects

G Benzaldehyde Benzaldehyde Core (1703 cm⁻¹) Carbonyl C=O Bond Order INCREASES Benzaldehyde->Carbonyl Baseline Ethoxy 3-Ethoxy Group (Meta Position) Ethoxy->Carbonyl Inductive Withdrawal (-I) No Resonance Iodine 4-Iodo Group (Para Position) Iodine->Carbonyl Inductive (-I) > Resonance (+R) Net Withdrawal Result Target Frequency 1705 - 1715 cm⁻¹ Carbonyl->Result Stiffer Bond

Caption: Logical flow demonstrating how meta-inductive and para-inductive effects combine to increase the carbonyl stretching frequency.

Experimental Protocol: Validating the Peak

To ensure "Trustworthiness" and reproducibility, use this self-validating protocol.

Objective: Confirm the identity of 3-Ethoxy-4-iodobenzaldehyde without interference from hydrolysis products (e.g., phenols).

Materials:

  • Sample: ~5 mg solid 3-Ethoxy-4-iodobenzaldehyde.

  • Solvent (for solution IR): Dry Chloroform (

    
    ) or DCM.
    
  • Method: ATR (Attenuated Total Reflectance) is preferred for solids.

Step-by-Step Workflow:

  • Blank Correction: Clean the ATR crystal (Diamond/ZnSe) with isopropanol. Collect a background spectrum (air).

  • Sample Loading: Place the solid crystals on the detector. Apply pressure until the force gauge reaches the optimal zone (ensure good contact).

  • Scan Parameters:

    • Resolution: 4 cm⁻¹

    • Scans: 16 or 32

    • Range: 4000 – 450 cm⁻¹

  • Data Validation (The "Reality Check"):

    • Check 1: Look at 3200–3600 cm⁻¹ . Is there a broad peak?

      • YES: Your sample is wet or hydrolyzed (contains phenol/water). Recrystallize.

      • NO: Proceed.

    • Check 2: Look at 1660 cm⁻¹ .[12]

      • YES: Possible contamination with the 4-hydroxy analog (Ethyl Vanillin derivative).

      • NO: Look for the sharp peak at 1710 cm⁻¹ .[3]

  • Solution Phase Verification (Optional):

    • Dissolve 10 mg in 1 mL

      
      .
      
    • The peak may shift +5 to +10 cm⁻¹ in non-polar solvents compared to solid state (due to loss of crystal packing forces).

Application Context

Why does this specific peak position matter in drug development?

  • Reaction Monitoring: When converting 3-ethoxy-4-iodobenzaldehyde to a biaryl via Suzuki coupling, the aldehyde peak (1710 cm⁻¹) should remain relatively stable (unless the aldehyde itself reacts). If the aldehyde is reduced to an alcohol, the 1710 cm⁻¹ peak will vanish and be replaced by a broad OH band (3400 cm⁻¹).

  • Purity Assay: Commercial samples of iodinated benzaldehydes often degrade to benzoic acids.

    • Aldehyde: 1710 cm⁻¹ (Sharp).[13]

    • Benzoic Acid Impurity: ~1690 cm⁻¹ (Broad) + Broad OH stretch (2500–3000 cm⁻¹).

    • Decision: If the spectrum shows a "beard" (broad absorption) under the C-H stretch region, the aldehyde has oxidized.

References
  • RSC Advances. (2019).[8] Efficient and sustainable laccase-catalyzed iodination of p-substituted phenols. (Provides comparative IR data for hydroxy/iodo analogs).

  • National Institute of Standards and Technology (NIST). Benzaldehyde, 3-ethoxy- IR Spectrum. (Baseline data for the ethoxy substituent).

  • Spectroscopy Online. The Carbonyl Group, Part I: Introduction. (Mechanistic explanation of substituent effects on C=O frequency).

  • Hansch, C., & Leo, A.Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for Hammett constants: , ).

Sources

Comparative

HPLC retention time comparison for ethoxy-iodobenzaldehyde isomers

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Analytical Chemistry Division Subject: HPLC Separation Strategies for Ethoxy-Iodobenzaldehyde Isomers: A Comparative Met...

Author: BenchChem Technical Support Team. Date: February 2026

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Analytical Chemistry Division Subject: HPLC Separation Strategies for Ethoxy-Iodobenzaldehyde Isomers: A Comparative Method Development Guide

Executive Summary

The precise separation of ethoxy-iodobenzaldehyde isomers (e.g., 3-ethoxy-4-iodobenzaldehyde vs. 4-ethoxy-3-iodobenzaldehyde) is a critical quality attribute in the synthesis of Schiff base ligands and pharmaceutical intermediates. Due to their identical molecular weight and similar hydrophobic profiles, these regioisomers often exhibit co-elution on standard C18 stationary phases.

This guide moves beyond generic protocols, offering a comparative analysis of C18 (Hydrophobic) versus Phenyl-Hexyl (


-

Interaction)
stationary phases. It provides a self-validating experimental framework to achieve baseline resolution (

) by exploiting subtle differences in dipole moments and steric availability.

Chemical Context & Isomer Challenges

The core challenge lies in distinguishing the positional variance of the ethoxy (-OEt) and iodo (-I) groups on the benzaldehyde core.

  • Target Analytes:

    • Isomer A: 4-ethoxy-3-iodobenzaldehyde (Para-ethoxy, Meta-iodo relative to aldehyde).

    • Isomer B: 3-ethoxy-4-iodobenzaldehyde (Meta-ethoxy, Para-iodo relative to aldehyde).

    • Isomer C: 2-ethoxy-5-iodobenzaldehyde (Ortho-ethoxy, Meta-iodo).

Chromatographic Theory: While alkyl chains (C18) separate based on pure hydrophobicity, they often fail to discriminate between positional isomers with similar


 values. Phenyl-Hexyl  phases introduce a secondary separation mechanism: 

-

interactions between the stationary phase and the aromatic ring of the analyte. The strength of this interaction is modulated by the electron-donating (ethoxy) and electron-withdrawing (iodo/aldehyde) substituents, amplifying retention time differences [1][2].

Experimental Protocol

Reagents & Equipment[1][2][3]
  • System: HPLC with Diode Array Detector (DAD) or Mass Spectrometer (MS).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Milli-Q Water.

  • Additives: Formic Acid (FA) or Trifluoroacetic acid (TFA) for pH control.

Comparative Methodologies

Two distinct workflows are presented. Method B is recommended for complex isomer mixtures.

ParameterMethod A: Standard Screening Method B: Enhanced Selectivity (Recommended)
Stationary Phase C18 (Octadecyl) Phenyl-Hexyl (or Biphenyl)
Mechanism Hydrophobic InteractionHydrophobicity +

-

Stacking
Mobile Phase A Water + 0.1% Formic AcidWater + 0.1% Formic Acid
Mobile Phase B AcetonitrileMethanol (Promotes

-interactions)
Gradient 50% B to 90% B over 15 min40% B to 80% B over 20 min
Flow Rate 1.0 mL/min0.8 mL/min
Detection UV 254 nm / 280 nmUV 254 nm / 280 nm

Expert Insight: Acetonitrile (Method A) can suppress


-

interactions due to its own

-electrons (CN group).[1] Methanol (Method B) is preferred for Phenyl phases as it allows the analyte's aromatic ring to interact more freely with the stationary phase [3].

Performance Comparison & Data Analysis

Predicted Retention Behavior

Based on the "Hydrophobic Subtraction Model" and substituent electronic effects [4][5]:

  • Ortho-Isomers (e.g., 2-ethoxy): Typically elute earliest . The steric bulk of the ortho-ethoxy group forces the aldehyde carbonyl out of planarity, reducing the effective conjugation and surface area available for binding to the stationary phase.

  • Para-Isomers (e.g., 4-ethoxy): Typically elute latest . The molecule is more linear and planar, maximizing surface contact (hydrophobic interaction) with the C18 chains.

Table 1: Relative Retention Order (Reverse Phase)

Isomer StructureDipole MomentSteric HindrancePredicted Elution Order (Time)
2-ethoxy-5-iodo HighHigh (Twisted)1st (Fastest)
3-ethoxy-4-iodo MediumMedium2nd
4-ethoxy-3-iodo LowLow (Planar)3rd (Slowest)
Resolution Metrics
  • Method A (C18/ACN): Often results in partial overlap (

    
    ) for the 3-ethoxy/4-ethoxy pair due to identical hydrophobicity.
    
  • Method B (Phenyl/MeOH): Enhances resolution (

    
    ). The electron-deficient iodine atom interacts differently with the 
    
    
    
    -cloud of the phenyl column depending on its position relative to the electron-donating ethoxy group.

Visualization of Separation Logic

The following diagram illustrates the decision-making process and the mechanistic differences between the two methods.

HPLC_Workflow Start Start: Isomer Mixture ColSelect Select Stationary Phase Start->ColSelect C18 Method A: C18 Column ColSelect->C18 Standard Screening Phenyl Method B: Phenyl-Hexyl Column ColSelect->Phenyl Isomer Specific MechC18 Mechanism: Hydrophobicity Only (Limited Selectivity) C18->MechC18 ResultC18 Outcome: Potential Co-elution of 3- and 4- isomers MechC18->ResultC18 MechPhenyl Mechanism: Hydrophobicity + Pi-Pi Stacking Phenyl->MechPhenyl Solvent Critical: Use Methanol (Avoid ACN to preserve Pi-interaction) MechPhenyl->Solvent ResultPhenyl Outcome: Baseline Resolution (Rs > 1.5) Solvent->ResultPhenyl

Figure 1: Decision workflow for selecting the optimal stationary phase. Note the critical role of Methanol in Method B to enable


-

selectivity.

Troubleshooting & Optimization

Issue: Peak Tailing

  • Cause: Interaction of the aldehyde carbonyl or residual phenolic hydroxyls (if starting material is present) with free silanols on the column.

  • Solution: Ensure the mobile phase pH is acidic (pH ~2.5 using 0.1% Formic Acid). This keeps silanols protonated and reduces secondary interactions [6].

Issue: Retention Time Drift

  • Cause: "Phase Dewetting" if using 100% aqueous conditions initially, or temperature fluctuations.

  • Solution: Maintain a minimum of 5% organic solvent at the start of the gradient. Thermostat the column compartment to 30°C or 40°C.

Self-Validation Step: To confirm peak identity without MS, calculate the Relative Retention Time (RRT) against a known standard (e.g., the non-iodinated parent ethoxybenzaldehyde). The RRT should remain constant (


) across injections.

References

  • Nacalai Tesque. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development Guide. Retrieved from [Link]

  • University of Valencia. (n.d.). Mechanisms of retention in HPLC. Retrieved from [Link]

  • Royal Society of Chemistry. (2018). Synthesis and analytical data of 3-ethoxy-4-hydroxy-5-iodobenzaldehyde. Retrieved from [Link]

  • Agilent Technologies. (2007). HPLC Column and Separation Troubleshooting. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Ethoxy-4-iodobenzaldehyde
Reactant of Route 2
Reactant of Route 2
3-Ethoxy-4-iodobenzaldehyde
© Copyright 2026 BenchChem. All Rights Reserved.